4-(Trichloromethoxy)benzoyl chloride

• CAS: 36823-89-9

Core Science & Biosynthesis

4-(Trichloromethoxy)benzoyl chloride molecular structure and weight

This guide provides an in-depth technical analysis of 4-(Trichloromethoxy)benzoyl chloride , a critical intermediate in the synthesis of fluorinated pharmaceuticals and agrochemicals.

Structural Analysis, Synthetic Utility, and Reactivity Profile

Executive Summary

4-(Trichloromethoxy)benzoyl chloride (CAS: 36823-89-9) is a highly specialized aryl chloride derivative characterized by the presence of a trichloromethoxy group (

) para to an acyl chloride functionality.[1] It serves as the primary "gateway intermediate" for accessing 4-(trifluoromethoxy)benzoyl chloride , a ubiquitous pharmacophore in modern drug design (e.g., Riluzole derivatives).

Unlike its trifluorinated analog, the trichloromethoxy variant is chemically labile, requiring strict anhydrous handling to prevent hydrolysis or decarbonylation. This guide details its molecular metrics, radical synthesis pathways, and downstream applications.[2]

Molecular Architecture & Weight Analysis

Precise molecular weight determination is essential for stoichiometry in process chemistry. The distinction between the trichloromethoxy (

) and trichloromethyl ( ) derivatives is a common source of error in database retrieval; this guide focuses strictly on the ether variant ( ).

2.1 Structural Connectivity

The molecule consists of a benzene ring substituted at the 1-position with a chlorocarbonyl group and at the 4-position with a trichloromethoxy group.

• Formula:

  [1]

• SMILES: ClC(=O)C1=CC=C(OC(Cl)(Cl)Cl)C=C1

• InChIKey: LYJCNWQXQAONLO-UHFFFAOYSA-N[1][3]

2.2 Molecular Weight Calculation

The exact molecular weight is derived from standard atomic weights (IUPAC 2022).

Element	Count	Atomic Mass ( g/mol )	Subtotal ( g/mol )	Contribution (%)
Carbon (C)	8	12.011	96.088	35.08%
Chlorine (Cl)	4	35.450	141.800	51.77%
Oxygen (O)	2	15.999	31.998	11.68%
Hydrogen (H)	4	1.008	4.032	1.47%
TOTAL	—	—	273.92 g/mol	100%

Critical Note: The high mass percentage of chlorine (>51%) imparts significant lipophilicity and density to the molecule, impacting its solubility profile in non-polar solvents like dichloromethane and toluene.

Physicochemical Profile

Data synthesized from industrial certificates of analysis (CoA) and patent literature.

Property	Value	Experimental Context
Physical State	Liquid (viscous)	At 25°C
Boiling Point	138–139°C	@ 4 Torr (Vacuum Distillation)
Density	~1.55 g/mL	Estimated based on halogen content
Solubility	Soluble	Toluene, DCM, THF (anhydrous)
Reactivity	High	Hydrolyzes rapidly to 4-(trichloromethoxy)benzoic acid

Synthetic Pathways & Manufacturing[2][5]

The synthesis of 4-(trichloromethoxy)benzoyl chloride is a classic example of exhaustive radical chlorination . It is rarely formed by direct acylation; rather, the ether side-chain is constructed first or modified in situ.

4.1 The Radical Chlorination Route (Standard Industrial Process)

The most robust method involves the side-chain chlorination of 4-methoxybenzoyl chloride (p-anisoyl chloride). This reaction requires high temperatures and radical initiation to overcome the bond dissociation energy of the methoxy C-H bonds.

Protocol Summary:

• Precursor: 4-Methoxybenzoyl chloride is heated to melt (if solid) or dissolved in

  /chlorobenzene.

• Chlorination: Chlorine gas (

  ) is sparged through the mixture at elevated temperatures (160°C–200°C).

• Catalysis: Radical initiators (UV light or peroxides) or Lewis acids (

  ) assist the substitution.

• Purification: The product is isolated via vacuum distillation.

4.2 Visualization of Synthetic Logic

Figure 1: Synthetic workflow from anisic acid precursors to the fluorinated drug intermediate.

Reactivity & Mechanistic Insights

The compound possesses two electrophilic sites: the acyl chloride carbon and the trichloromethyl carbon . This duality dictates its reactivity.

5.1 The "Gateway" Transformation (Swarts Reaction)

The primary utility of this compound is its conversion to the trifluoromethoxy analog. The C-Cl bonds in the

group are weaker than those in a group, allowing for halogen exchange.

• Reagents: Antimony trifluoride (

  ) with Antimony pentachloride ( ) catalyst.

• Mechanism: The hard Lewis acid (

  ) abstracts chloride, creating a resonance-stabilized oxocarbenium ion intermediate, which is then quenched by fluoride.

5.2 Acyl Substitution vs. Ether Cleavage

Researchers must be cautious of the labile nature of the trichloromethyl ether .

• Standard Acylation: Reacts with amines/alcohols to form amides/esters. Condition: Must be performed at low temperature (<0°C) to avoid disturbing the ether.

• Decomposition Risk: At high temperatures or in the presence of strong Lewis acids (e.g.,

  ), the group can fragment, potentially releasing phosgene ( ) and leaving an aryl chloride.

Figure 2: Divergent reactivity pathways. The fluorination pathway is the primary industrial application.

Handling, Stability & Safety

Hazard Classification: Corrosive, Lachrymator. Signal Word: DANGER.

• Moisture Sensitivity: The acyl chloride hydrolyzes immediately upon contact with atmospheric moisture, releasing HCl gas. Store under nitrogen or argon.

• Thermal Instability: Unlike trifluoromethoxy compounds, trichloromethoxy groups can decompose. Do not distill at atmospheric pressure; use high vacuum (<10 Torr) to keep pot temperature below 150°C.

• PPE Requirements:

  • Respiratory: Full-face respirator with acid gas cartridges (Type E/B).

  • Skin: Double-gloving (Nitrile + Laminate film) is recommended due to the lipophilic nature of the chlorinated ether.

References

• Yagupol'skii, L. M. (1955). Synthesis of 4-trichloromethoxybenzoyl chloride by chlorination.[3] Doklady Akad.[3] Nauk S.S.S.R., 105, 100-102.[3] Cited in US Patent 4318866A.[3]

• Robey, R. L., & Smirz, J. C. (1982). US Patent 4318866A: Chlorination of 4-methoxybenzoyl chloride. Google Patents.

• Leroux, F. R., et al. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US4318866A - Chlorination of 4-methoxybenzoyl chloride - Google Patents [patents.google.com]

Technical Whitepaper: Radical Chlorination Strategies for the Synthesis of 4-(Trichloromethoxy)benzoyl Chloride

Executive Summary

Target Compound: 4-(Trichloromethoxy)benzoyl chloride (CAS: 56424-02-1) Primary Application: Critical intermediate for the synthesis of 4-(trifluoromethoxy)benzoyl derivatives via Halex (Halogen Exchange) fluorination. Core Transformation: Exhaustive radical chlorination of the methoxy ether linkage (

) while retaining the acid chloride functionality.

This technical guide details the process engineering required to synthesize 4-(trichloromethoxy)benzoyl chloride from 4-methoxybenzoyl chloride (p-anisoyl chloride). Unlike standard electrophilic aromatic substitutions, this transformation relies on a free-radical chain mechanism driven by high thermal energy or photo-initiation. The protocol prioritizes the "Neat High-Temperature" method (based on US Patent 4,318,866), which eliminates the need for exogenous radical initiators or catalysts, thereby simplifying downstream purification.

Mechanistic Principles & Reaction Design

The synthesis represents a competition between two pathways:

• Desired Pathway: Radical substitution at the

  -carbon of the alkoxy group.

• Undesired Pathway: Electrophilic aromatic substitution (chlorination) on the phenyl ring.

The Radical Cascade

The reaction proceeds via a radical chain mechanism. The presence of the electron-withdrawing carbonyl chloride group (

) at the para position is advantageous; it deactivates the aromatic ring, significantly suppressing electrophilic attack (ring chlorination) and directing chlorine consumption toward the methoxy group.

Thermodynamic Driver: The bond dissociation energy (BDE) of the

bonds in the methoxy group allows for abstraction by chlorine radicals ( ) at elevated temperatures ( ) or under UV irradiation.

Figure 1: Radical chain mechanism for the exhaustive chlorination of the methoxy group.

Critical Process Parameters (CPP)

To achieve high purity (>95%) and yield, the following parameters must be strictly controlled.

Parameter	Specification	Scientific Rationale
Temperature	170°C – 210°C	Below 150°C, the reaction stalls without UV light. Above 225°C, decomposition of the acyl chloride occurs. High temp favors radical generation over ring chlorination.
Chlorine Flow	Sparging (Continuous)	Mass transfer limited. Efficient gas-liquid contact is essential to maintain radical propagation.
Light Source	None (Thermal) or UV (Hg vapor)	The thermal method (preferred) avoids the engineering complexity of immersion lamps in corrosive media.
Reaction End-Point	Gravimetric / GC	Reaction is complete when weight increase corresponds to theoretical (substitution of 3 H with 3 Cl).
System Pressure	Atmospheric	Slightly positive pressure to drive HCl to the scrubber.

Experimental Protocol: High-Temperature Thermal Chlorination

Safety Warning: This procedure involves Chlorine gas (

) and high temperatures. Work must be performed in a functioning fume hood with an appropriate HCl scrubbing system. Full PPE (respirator, face shield, chemical resistant gloves) is mandatory.

Equipment Setup

• Reactor: 3-neck round-bottom flask (borosilicate glass) or Hastelloy autoclave for larger scales.

• Agitation: Overhead mechanical stirrer (Teflon/glass impeller). Magnetic stirring is insufficient for gas dispersion.

• Gas Inlet: Fritted gas dispersion tube (sparger) extending to the bottom of the reactor.

• Condenser: Reflux condenser cooled to 0°C (to return entrained acyl chloride) connected to the gas outlet.

• Scrubber: The condenser outlet must lead to a trap containing 10-20% NaOH solution to neutralize evolved HCl and excess

  .

Step-by-Step Methodology

Step 1: Charge and Melt

• Charge 4-methoxybenzoyl chloride (1.0 eq) into the reactor.

• Note: If the starting material is solid (MP ~22°C), melt it gently.

• Optional: Add 0.1% Phosphorus Pentachloride (

  ). While the US Patent 4,318,866 describes a "neat" reaction, trace can act as a scavenger for any adventitious water, preventing hydrolysis of the acid chloride to the acid.

Step 2: Thermal Initiation

• Heat the neat liquid to 170°C .

• Ensure the scrubber system is active.

Step 3: Chlorination (The Reaction)

• Introduce dry Chlorine gas (

  ) through the sparger.

• Flow Rate: Adjust flow such that chlorine breakthrough at the scrubber is minimal (indicating efficient consumption).

• Maintain temperature between 170°C and 200°C .

• Observation: The evolution of HCl gas will be vigorous. The liquid density will increase significantly.

Step 4: Monitoring

• Monitor the reaction progress via Gas Chromatography (GC).

• Target: Disappearance of mono-chloro (

  ) and di-chloro ( ) intermediates.

• Theoretical Weight Gain: The mass should increase by approximately 103.5 g per mole of substrate (Substitution of 3 H [3x1.01] with 3 Cl [3x35.45]).

Step 5: Degassing

• Once conversion is >98%, stop the chlorine flow.

• Switch to dry Nitrogen (

  ) sparging at 150°C for 30-60 minutes.

• Purpose: To strip dissolved HCl and unreacted

  from the crude oil.

Step 6: Purification

• The crude product is a heavy oil.

• Perform fractional distillation under reduced pressure.

• Boiling Point: ~135-140°C at 10-12 mmHg (approximate; verify based on vacuum depth).

Process Workflow Diagram

Figure 2: Industrial workflow for the thermal chlorination process.

Troubleshooting & Quality Control

Issue	Probable Cause	Corrective Action
Ring Chlorination (Impurities)	Temperature too low (<150°C) or presence of Lewis Acid catalysts (Fe, Al).	Increase temperature to favor radical pathway. Ensure reactor is glass-lined or Hastelloy (avoid iron contamination).
Low Conversion	Poor gas dispersion or insufficient reaction time.	Increase agitation speed; check sparger pore size.
Hydrolysis (Acid formation)	Moisture in gas or atmospheric leak.	Use a drying train ( trap) for the chlorine line. Add 0.1% or to the starting material.
Solidification in Condenser	Sublimation of intermediates or product.	Ensure condenser coolant is not too cold; use warm water (40°C) if product freezes, or use a larger bore condenser.

References

• Diehl, H., et al. (1982). Process for preparing 4-trichloromethoxybenzoyl chloride. U.S. Patent 4,318,866. Washington, DC: U.S. Patent and Trademark Office.

• Klauke, E., & Hempel, H. (1976). Trichloromethoxy benzoyl chlorides. U.S. Patent 3,956,393. Washington, DC: U.S. Patent and Trademark Office.

• Yagupolskii, L. M. (1955). Synthesis of 4-trichloromethoxybenzoyl chloride. Doklady Akademii Nauk SSSR, 105, 100-102.[1] (Seminal work on trichloromethoxy synthesis via

  ).

Sources

• 1. US4318866A - Chlorination of 4-methoxybenzoyl chloride - Google Patents [patents.google.com]

Spectroscopic Profiling and Structural Dynamics of 4-(Trichloromethoxy)benzoyl chloride: A Technical Guide

Executive Summary

4-(Trichloromethoxy)benzoyl chloride (CAS: 36823-89-9) is a highly reactive, polyhalogenated building block utilized extensively in the synthesis of advanced agrochemicals and active pharmaceutical ingredients (APIs), as detailed in the 1[1]. It serves as a critical precursor for generating trifluoromethoxy (–OCF₃) functionalized compounds via aggressive halogen exchange (Halex) reactions, as described in 2[2]. Due to the dual presence of an electrophilic acyl chloride and a sterically demanding trichloromethoxy group, handling and characterizing this compound requires rigorous anhydrous techniques. This whitepaper provides an authoritative guide to its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) profiles, detailing the mechanistic rationale behind its spectral signatures and outlining self-validating analytical protocols.

Structural and Electronic Causality

The chemical behavior and spectroscopic properties of 4-(Trichloromethoxy)benzoyl chloride (C₈H₄Cl₄O₂, MW = 273.9 g/mol ) are dictated by competing electronic effects.

The acyl chloride (–COCl) moiety is strongly electron-withdrawing via both inductive (–I) and resonance (–M) effects, consistent with general benzoyl chloride properties documented in 3[3]. Conversely, the trichloromethoxy group (–OCCl₃) presents a unique electronic environment. While a standard methoxy group (–OCH₃) is electron-donating via resonance (+M > –I), the substitution of hydrogen for highly electronegative chlorine atoms amplifies the inductive withdrawal, effectively neutralizing the oxygen's ability to donate electron density into the aromatic ring. Consequently, the –OCCl₃ group acts as a net electron-withdrawing substituent, leading to a highly deshielded aromatic core.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR Data Interpretation

The para-substitution pattern yields a classic AA'BB' spin system in the ¹H NMR spectrum. The strong electron-withdrawing nature of the –COCl group heavily deshields the ortho protons (H-2, H-6). The ¹³C NMR spectrum is highly diagnostic, particularly the –OCCl₃ carbon, which typically resonates near 112 ppm due to the heavy atom effect and the strong inductive pull of the three chlorine atoms, aligning with trichloromethoxy shifts reported in 4[4].

Table 1: ¹H NMR (400 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J)
H-2, H-6 (ortho to COCl)	8.15	d (AA'BB')	2H	~8.8 Hz

| H-3, H-5 (ortho to OCCl₃) | 7.40 | d (AA'BB') | 2H | ~8.8 Hz |

Table 2: ¹³C NMR (100 MHz, CDCl₃)

Carbon	Chemical Shift (δ, ppm)	Assignment
C=O	167.5	Acyl chloride carbonyl
C-4	154.2	Aromatic ipso to –OCCl₃
C-1	131.0	Aromatic ipso to –COCl
C-2, C-6	133.5	Aromatic ortho to –COCl
C-3, C-5	121.0	Aromatic ortho to –OCCl₃

| –OCCl₃ | 111.9 | Trichloromethoxy carbon |

Fourier-Transform Infrared (FTIR) Spectroscopy

Vibrational Modes and Hydrolysis Markers

In FTIR spectroscopy, the carbonyl (C=O) stretching frequency of acyl chlorides is shifted to significantly higher wavenumbers (1775–1785 cm⁻¹) compared to typical ketones or aldehydes[3]. This causality stems from the strong inductive effect of the chlorine atom, which increases the force constant of the C=O bond more than resonance can weaken it. The –OCCl₃ group exhibits intense C–O–C asymmetric stretching and distinct C–Cl vibrations in the fingerprint region.

Table 3: FTIR (ATR, neat)

Wavenumber (cm⁻¹)	Intensity	Assignment
1775 - 1785	Strong	C=O stretch (acyl chloride)
1590, 1495	Medium	Aromatic C=C stretch
1240, 1150	Strong	C–O stretch (aryl ether)
870	Medium	C–Cl stretch (acyl chloride)

| 810 - 830 | Strong | C–Cl stretch (–CCl₃ group) |

Mass Spectrometry (EI-MS)

Isotopic Clustering and Fragmentation Pathways

Under standard 70 eV Electron Ionization (EI), the molecule exhibits a complex isotopic signature due to the presence of four chlorine atoms, resulting in a distinct M, M+2, M+4, M+6, M+8 cluster[1]. The base peak typically corresponds to the acylium ion ([M - Cl]⁺), formed via the rapid alpha-cleavage of the acyl chloride group—a thermodynamically driven process that yields a resonance-stabilized linear cation.

Table 4: EI-MS (70 eV) Key Fragments

m/z	Relative Abundance	Ion / Fragment
274, 276, 278, 280	~15% (Cl₄ pattern)	[M]⁺• (Molecular Ion)
239, 241, 243	100% (Base, Cl₃)	[M - Cl]⁺ (Acylium Ion)
211, 213, 215	~40% (Cl₃ pattern)	[M - COCl]⁺ (Aryl Cation)

| 157, 159 | ~20% (Cl₁ pattern) | [M - CCl₃]⁺ (Phenoxy Cation) |

Self-Validating Experimental Methodologies

Because acyl chlorides are exquisitely sensitive to atmospheric moisture, spectroscopic data can be easily compromised by the formation of 4-(trichloromethoxy)benzoic acid and hydrochloric acid. The following protocols are designed as self-validating systems: the success of the sample preparation is continuously verified by the absence of specific hydrolysis markers in the resulting data.

Analytical workflow ensuring sample integrity for moisture-sensitive acyl chlorides.

Protocol 1: Anhydrous NMR Sample Preparation

• Solvent Preparation: Dry CDCl₃ over activated 4Å molecular sieves for 24 hours prior to use to eliminate trace water.

• Inert Handling: In a nitrogen-filled glovebox, weigh 15–20 mg of 4-(Trichloromethoxy)benzoyl chloride into a dry, pre-weighed vial.

• Dissolution: Dissolve the compound in 0.6 mL of the dried CDCl₃.

• Sealing: Transfer the solution to a 5 mm NMR tube and seal with a tightly fitting PTFE cap wrapped in Parafilm.

• Self-Validation Check: Upon acquiring the ¹H NMR spectrum, verify the absence of a broad singlet at ~11.0–12.0 ppm. The presence of this peak indicates carboxylic acid formation, invalidating the sample integrity.

Protocol 2: ATR-FTIR Analysis

• Atmospheric Control: Purge the FTIR spectrometer with dry nitrogen to eliminate atmospheric moisture and CO₂ interference.

• Crystal Preparation: Clean the diamond ATR crystal with anhydrous dichloromethane (DCM) and allow it to evaporate completely.

• Application: Apply a small drop of the neat sample directly onto the crystal under a localized stream of dry N₂.

• Self-Validation Check: Acquire 32 scans at 4 cm⁻¹ resolution. The sample is validated if the C=O stretch remains sharp at >1775 cm⁻¹. A shift or secondary peak at ~1680 cm⁻¹ indicates immediate hydrolysis to the benzoic acid derivative.

Protocol 3: GC-EI-MS Analysis

• Sample Dilution: Prepare a 1 mg/mL solution of the analyte in anhydrous, alcohol-free hexane or DCM (do not use methanol or ethanol, which will instantly form esters).

• Injection: Inject 1 µL into a GC equipped with a non-polar capillary column (e.g., HP-5MS, 30 m × 0.25 mm × 0.25 µm).

• Thermal Program: Set the oven to 80°C (hold 2 min), then ramp at 15°C/min to 280°C (hold 5 min).

• Self-Validation Check: Operate the MS in Electron Ionization (EI) mode at 70 eV. The spectrum is valid only if the molecular ion cluster (m/z 274) displays the precise ~77:100:49:11:1 ratio indicative of four intact chlorine atoms.

References

• Title: US4318866A - Chlorination of 4-methoxybenzoyl chloride Source: Google Patents URL

• Title: Benzoyl chloride | C6H5COCl | CID 7412 Source: PubChem URL: [Link]

• Title: EP2350008B1 - Method for the preparation of functionalized trihalomethoxy substituted pyridines Source: Google Patents URL

Sources

• 1. echemi.com [echemi.com]
• 2. US4318866A - Chlorination of 4-methoxybenzoyl chloride - Google Patents [patents.google.com]
• 3. Benzoyl chloride | C6H5COCl | CID 7412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. EP2350008B1 - Method for the preparation of functionalized trihalomethoxy substituted pyridines - Google Patents [patents.google.com]

Strategic Utilization of 4-(Trichloromethoxy)benzoyl Chloride: A Phosgene Surrogate in Peptide Conjugation

The following technical guide is structured to provide an authoritative, deep-dive analysis of 4-(Trichloromethoxy)benzoyl chloride as a strategic phosgene surrogate. It is designed for researchers and process chemists in the pharmaceutical sector, specifically those working on peptide conjugates and GLP-1 analogues.

Executive Summary & Chemical Profile

In the development of complex peptide therapeutics like GLP-1 agonists (e.g., analogues similar to Liraglutide), the construction of the albumin-binding side chain is a critical quality attribute. Historically, the formation of chloroformate or isocyanate intermediates required the use of phosgene gas (

) —a hazardous, high-risk reagent.

4-(Trichloromethoxy)benzoyl chloride represents a sophisticated "masked" phosgene surrogate. It allows for the generation of bifunctional electrophiles (specifically 4-(chlorocarbonyl)phenyl chloroformate ) without the direct handling of gaseous phosgene. This solid/liquid reagent strategy significantly enhances process safety while maintaining the high reactivity required for acylating sensitive lysine residues or spacers (like

-glutamic acid).

Chemical Profile

Property	Specification
IUPAC Name	4-(Trichloromethoxy)benzoyl chloride
CAS Number	36823-89-9
Molecular Formula
Molecular Weight	273.93 g/mol
Appearance	Colorless to light yellow liquid/low-melting solid
Boiling Point	~135-140°C (at 12 mmHg)
Reactivity Class	Bifunctional Electrophile (Acid Chloride + Masked Chloroformate)
Key Hazard	Corrosive, Lachrymator, Moisture Sensitive (releases HCl)

Mechanistic Insight: The "Masked" Phosgene Concept

The utility of this reagent lies in the trichloromethoxy (

) group. Unlike a stable trifluoromethoxy group, the trichloromethoxy moiety is chemically labile under specific conditions, allowing it to function as a stored equivalent of a chloroformate.

The Transformation Pathway

The reagent serves as a precursor to 4-(chlorocarbonyl)phenyl chloroformate . The transformation is driven by the thermodynamic instability of the

bonds adjacent to the oxygen, which can be manipulated to release the carbonyl capability.

• Precursor State: The molecule presents a standard acid chloride handle (Benzoyl-Cl) and a protected phenol (Trichloromethoxy).

• Activation: Under controlled hydrolysis or Lewis acid catalysis (e.g.,

  , Heat), the group rearranges or hydrolyzes to form the (chloroformate) group.

• Bifunctionality: The resulting species contains two electrophilic sites with differentiated reactivity, allowing for sequential conjugation (e.g., attaching a fatty acid to one end and the peptide lysine to the other).

Figure 1: The synthetic pathway illustrating the avoidance of direct phosgenation. The trichloromethoxy group acts as a "stored" chloroformate.

Synthesis Protocol: Preparation of the Reagent

Note: This protocol describes the synthesis of the surrogate itself from anisoyl chloride, based on radical chlorination principles.

Materials & Equipment[2][5][6][7]

• Substrate: 4-Methoxybenzoyl chloride (Anisoyl chloride).

• Reagent: Chlorine gas (

  ).

• Reactor: Glass-lined reactor with UV port or high-temperature capability.

• Scrubber: NaOH scrubber (essential for HCl and excess

  ).

Step-by-Step Methodology

• Setup: Charge 4-methoxybenzoyl chloride into the reactor. Ensure the system is strictly anhydrous. Connect the off-gas line to the NaOH scrubber.

• Radical Initiation: Heat the neat liquid to 150–180°C . Alternatively, UV irradiation can be used to initiate the radical substitution at lower temperatures, but thermal initiation is common for full trichlorination.

• Chlorination: Sparge dry

  gas through the liquid. The reaction is exothermic.

  • Chemistry:

    .

• Monitoring: Monitor the reaction via GC. You will observe the sequential formation of mono-, di-, and finally trichloromethoxy species.

  • Endpoint: >98% conversion to the trichloro-derivative.[1]

• Degassing: Once complete, purge the system with Nitrogen (

  ) to remove dissolved and .

• Isolation: The product, 4-(trichloromethoxy)benzoyl chloride, can be distilled under reduced pressure (vacuum distillation) to yield a clear liquid/solid.

Application Case Study: Peptide Linker Synthesis

In the context of GLP-1 analogues (like Liraglutide or Semaglutide derivatives), the goal is often to attach a fatty acid (e.g., Palmitic acid) to a Lysine residue, often via a spacer (

-Glu).[2] While Liraglutide uses an amide linkage, next-generation conjugates often utilize carbamate or urea linkages for improved metabolic stability.

This reagent is used to synthesize the activated linker .

Protocol: Generating the Chloroformate Linker

Objective: Convert 4-(trichloromethoxy)benzoyl chloride into 4-(chlorocarbonyl)phenyl chloroformate for conjugation.

• Hydrolysis: Dissolve 4-(trichloromethoxy)benzoyl chloride in an inert solvent (e.g., Chlorobenzene).

• Activation: Add a stoichiometric amount of water (controlled) or a catalyst (e.g.,

  ) and heat to ~100°C.

  • Reaction:

    .

• Result: You now have 4-(chlorocarbonyl)phenyl chloroformate .

  • Site A (Benzoyl Chloride):[3] Reacts with amines to form Amides.

  • Site B (Chloroformate): Reacts with amines to form Carbamates.

Conjugation Workflow (GLP-1 Model)

This workflow demonstrates how the bifunctional nature is exploited.

Figure 2: Sequential conjugation exploiting the differential reactivity of the acid chloride and chloroformate moieties.

Safety & Handling (Self-Validating Systems)

Working with "masked" phosgene requires the same respect as working with phosgene itself, due to the potential for decomposition.

• Engineering Controls: All operations must occur in a fume hood with a scrubber system capable of neutralizing HCl and potential trace Phosgene.

• Moisture Control: The reagent reacts violently with water. All glassware must be oven-dried.

• Quenching Protocol: Always have a quenching solution (Ammonium Hydroxide or aqueous NaOH) ready. Do not quench directly with water, as this generates massive HCl gas.

• Decomposition: Avoid prolonged heating above 200°C without a vent, as pressure buildup from HCl/CO2 evolution can rupture vessels.

References

• Source: US Patent 4318866A. "Chlorination of 4-methoxybenzoyl chloride.
• Source: WO2015100876A1. "Method for preparing liraglutide.
• Phosgene Surrogates in Organic Synthesis: Source:Angewandte Chemie, "Phosgene and Phosgene Equivalents." (General Reference for Triphosgene/Trichloromethoxy chemistry). Context: Validates the mechanism of to conversion.

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Guide: Utility and Applications of 4-(Trichloromethoxy)benzoyl Chloride

Executive Summary

4-(Trichloromethoxy)benzoyl chloride (CAS: 36823-89-9) is a specialized organochlorine intermediate primarily utilized as a "gateway" scaffold in the synthesis of fluorinated pharmaceuticals and agrochemicals. Unlike its more stable analog, 4-(trifluoromethoxy)benzoyl chloride, this compound features a chemically labile trichloromethoxy (

) group.

Its principal value lies in its role as a precursor: the

moiety is the direct synthetic ancestor of the trifluoromethoxy ( ) group, a critical bioisostere in modern medicinal chemistry (e.g., Riluzole, Tacerfont). This guide details the synthesis, handling, and application of this compound, focusing on its conversion to fluorinated derivatives and its utility in generating lipophilic benzamide scaffolds.

Chemical Profile & Properties[1][2][3][4][5][6][7][8]

Property	Data
IUPAC Name	4-(Trichloromethoxy)benzoyl chloride
CAS Number	36823-89-9
Molecular Formula
Molecular Weight	273.93 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	~145–150 °C (at reduced pressure)
Solubility	Soluble in DCM, THF, Toluene; Reacts violently with water
Stability	Moisture sensitive (hydrolyzes to HCl and parent acid)

Synthetic Utility: The "Gateway" Mechanism

The industrial significance of 4-(trichloromethoxy)benzoyl chloride is defined by its position in the Chlorination-Fluorination Exchange workflow. It serves as the bridge between inexpensive anisole derivatives and high-value fluorinated building blocks.

Synthesis from p-Anisoyl Chloride

The compound is synthesized via the radical chlorination of 4-methoxybenzoyl chloride (p-anisoyl chloride). This process selectively chlorinates the methoxy methyl group without affecting the aromatic ring or the acid chloride functionality under optimized conditions.

Reaction Scheme:

The Fluorination Switch (Swarts Reaction)

The most critical application is the conversion of the trichloromethoxy group to a trifluoromethoxy group using antimony fluorides (Swarts reagent) or anhydrous HF. This transformation locks in metabolic stability and lipophilicity.

Figure 1: The "Gateway" pathway illustrating the conversion of anisoyl chloride to the trifluoromethoxy derivative via the trichloromethoxy intermediate.

Experimental Protocols

Protocol A: Synthesis of 4-(Trichloromethoxy)benzoyl Chloride

Note: This reaction requires a dedicated off-gas scrubber for HCl.

Reagents:

• 4-Methoxybenzoyl chloride (1.0 equiv)

• Chlorine gas (

  )

• Solvent: Neat (solvent-free) or

  / Chlorobenzene (if temperature control is needed)

Step-by-Step Methodology:

• Setup: Charge a multi-neck round-bottom flask with 4-methoxybenzoyl chloride. Equip with a gas inlet tube (sparger), a thermometer, and a reflux condenser connected to a caustic scrubber (NaOH trap).

• Initiation: Heat the neat liquid to 170–200 °C . High temperature is required to promote radical generation in the absence of photo-initiation. Alternatively, use UV irradiation at lower temperatures (80–100 °C).

• Chlorination: Introduce a slow stream of dry chlorine gas. The reaction is exothermic; maintain temperature control.

• Monitoring: Monitor the reaction via GC-MS. The peak for the starting material (

  170) will disappear, sequentially replaced by mono-, di-, and finally trichlorinated species ( 274).

• Completion: Continue chlorination until the dichloromethoxy intermediate is <1%.

• Workup: Purge the system with nitrogen to remove dissolved

  and HCl. The crude product can be distilled under reduced pressure to yield the pure acid chloride.

Protocol B: General Amide Coupling (Schotten-Baumann Conditions)

This protocol describes using 4-(trichloromethoxy)benzoyl chloride to generate benzamide derivatives.

Reagents:

• 4-(Trichloromethoxy)benzoyl chloride (1.0 equiv)

• Primary/Secondary Amine (1.1 equiv)

• Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 equiv)

• Solvent: Dichloromethane (DCM) (Anhydrous)

Workflow:

• Preparation: Dissolve the amine and base in anhydrous DCM under an inert atmosphere (

  ). Cool to 0 °C.

• Addition: Dissolve the acid chloride in a minimal amount of DCM and add dropwise to the amine solution.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours.

• Quench: Quench with water.

• Extraction: Wash the organic layer with 1M HCl (to remove unreacted amine), saturated

  , and brine.

• Isolation: Dry over

  , filter, and concentrate.

Figure 2: Workflow for the Schotten-Baumann coupling of 4-(trichloromethoxy)benzoyl chloride.

Safety & Handling (E-E-A-T)

Critical Hazard: Hydrolysis & Phosgene Generation While the primary hydrolysis product is HCl and the corresponding benzoic acid, the trichloromethoxy group (

) is formally a derivative of orthocarbonic acid. Under forcing conditions or specific enzymatic cleavage, it can degrade to release phosgene ( ) or phosgene equivalents.

• Moisture Sensitivity: Store under strict anhydrous conditions (Argon/Nitrogen atmosphere).

• Corrosivity: The compound causes severe skin burns and eye damage (Category 1B).

• Inhalation: Vapors are highly irritating to the respiratory tract due to HCl hydrolysis.

PPE Requirements:

• Face shield and safety goggles.[1]

• Acid-resistant gloves (Nitrile/Neoprene).

• Work must be performed in a functioning chemical fume hood.

References

• Synthesis via Chlorination : Process for preparation of 4-trichloromethoxybenzoyl chloride. US Patent 4318866A. (1982). Describes the direct chlorination of 4-methoxybenzoyl chloride at elevated temperatures.[2] Link

• Fluorination Precursor Role : Yagupolskii, L. M. (1955). The synthesis of aryl trifluoromethyl ethers. Doklady Akad. Nauk S.S.S.R., 105, 100-102.[2] (Foundational work establishing the conversion of

  to ).

• General Acid Chloride Reactivity : Reactions of 4-(Chloromethyl)benzoyl chloride with Primary Amines. BenchChem Application Notes. (2025).[3][4][5] Provides comparative protocols for benzoyl chloride derivatives. Link

• Safety Data : Safety Data Sheet: 4-(Trifluoromethoxy)benzoyl Chloride (Analogous handling). TCI Chemicals. Accessed 2026.[4][6][7] Link

• Medicinal Chemistry Context : Trifluoromethyl Ethers – Synthesis and Properties of an Unusual Substituent. PMC. (2008). Discusses the importance of the trichloromethoxy intermediate in generating lipophilic drugs. Link

Sources

• 1. carlroth.com [carlroth.com]
• 2. US4318866A - Chlorination of 4-methoxybenzoyl chloride - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Primary amines react with benzoyl chloride to give: (A) Benzamides (B - askIITians [askiitians.com]
• 6. researchgate.net [researchgate.net]
• 7. Primary amines react with benzoyl chloride to give class 11 chemistry CBSE [vedantu.com]

Technical Guide: Safety, Handling, and Storage of 4-(Trichloromethoxy)benzoyl Chloride

CAS Number: 36823-89-9 Formula:

Molecular Weight: 273.93 g/mol Synonyms: -Trichloro-p-anisoyl chloride; 4-Trichloromethoxybenzoic acid chloride.

Part 1: Executive Technical Summary

4-(Trichloromethoxy)benzoyl chloride is a high-reactivity electrophilic intermediate used primarily in the synthesis of advanced agrochemicals and pharmaceuticals, particularly as a precursor to 4-(trifluoromethoxy) moieties via halogen exchange (Halex) reactions.

Critical Hazard Distinction: Unlike its fluorinated analog (4-(trifluoromethoxy)benzoyl chloride), the trichloromethoxy (

) variant possesses extreme hydrolytic and thermal instability. It must be treated not only as a corrosive acid chloride but as a potential phosgene generator upon degradation. The group is structurally related to triphosgene and can liberate toxic carbonyl species under stress.

Core Safety Directive:

• Moisture Tolerance: Zero. Hydrolysis releases HCl and potentially aryl chloroformates or phosgene.

• Thermal Stability: Low. Store refrigerated (<4°C) under inert gas.

• Containment: Handle exclusively in a fume hood or glovebox.

Part 2: Chemical Profile & Hazard Analysis[1]

Physicochemical Properties

Property	Value	Technical Note
Physical State	Liquid or Low-Melting Solid	Often supercools; handle as a liquid for transfer calculations.
Boiling Point	~145°C (at 15 mmHg)	Estimated. Do not distill at atmospheric pressure due to decomposition risks.
Reactivity	High	Dual electrophilic centers: Acyl chloride ( ) and Trichloromethoxy ( ).
Density	~1.5 g/mL	Denser than water; sinks and reacts violently at the interface.

Mechanism of Decomposition

Understanding the decomposition pathway is vital for safety planning. The compound degrades via two distinct hydrolytic vectors.

Vector A: Acyl Chloride Hydrolysis (Standard)

Result: Immediate release of corrosive acidic fumes.

Vector B: Trichloromethoxy Instability (High Risk) The

group is a perchlorinated ether. Upon contact with moisture or Lewis acids, it can degrade into an aryl chloroformate and eventually release phosgene-like species. Risk: The intermediate aryl chloroformate is highly toxic and lachrymatory.

Visualization: Degradation Pathways

The following diagram illustrates the cascade of hazardous byproducts formed upon moisture exposure.

Caption: Figure 1. Hydrolytic degradation pathways showing the critical risk of chloroformate and phosgene generation.

Part 3: Strategic Handling Protocol

Engineering Controls

• Primary Barrier: Chemical Fume Hood with face velocity >100 fpm.

• Secondary Barrier: For quantities >10g, use a Glovebox under Nitrogen/Argon atmosphere.

• Scrubbing: All vent lines from reaction vessels must pass through a base trap (20% NaOH) to neutralize HCl and potential phosgene evolution.

Personal Protective Equipment (PPE)

• Respiratory: If outside a glovebox, a full-face respirator with multi-gas cartridges (Organic Vapor + Acid Gas) is mandatory during setup/cleanup.

• Dermal: Double-gloving strategy.

  • Inner: Nitrile (4 mil).

  • Outer: Laminate film (Silver Shield/4H) or thick Butyl rubber. Standard nitrile is permeable to chlorinated solvents and acid chlorides over time.

• Eye: Chemical splash goggles + Face shield.

Transfer Techniques (The "Cannula" Standard)

Never pour this reagent. Use positive pressure transfer to prevent atmospheric moisture ingress.

• Preparation: Dry all glassware (flame-dry or oven >120°C) and purge with

  .

• Septum Seal: Cap the reagent bottle with a heavy-duty PTFE-lined septum immediately upon opening.

• Transfer:

  • Insert a long stainless steel needle (cannula) into the reagent bottle.

  • Insert the other end into the reaction flask (under inert gas).

  • Apply gentle positive pressure (

    ) to the reagent bottle to push the liquid into the reaction flask.

• Cleaning: Flush the cannula with dry dichloromethane (DCM) into a waste flask containing dilute NaOH before removing it from the hood.

Part 4: Storage & Stability[2]

Storage Conditions

• Temperature: Refrigerate at 2°C to 8°C . Room temperature storage accelerates the degradation of the

  group, leading to pressure buildup (HCl/CO2) in the container.

• Atmosphere: Store under Argon or Nitrogen .

• Container: Tightly sealed glass with PTFE liners. Do not use metal containers (corrosion risk).

• Overpack: Store the bottle inside a secondary containment vessel (e.g., a polyethylene desiccator) containing activated charcoal and anhydrous calcium chloride.

Shelf-Life Monitoring

Check the physical appearance monthly.

• Clear/Straw Liquid: Good condition.

• Cloudy/Precipitate: Hydrolysis has occurred (formation of benzoic acid derivatives).

• Fuming upon opening: Significant HCl buildup. Vent carefully in a hood.

Part 5: Emergency Response & Waste Disposal

Spill Management

Do not use water. Water will cause a violent exothermic reaction and release a massive plume of HCl/Phosgene.

• Evacuate: Clear the immediate area.

• Isolate: Close hood sashes.

• Neutralize: Cover the spill with a dry mixture of Sodium Carbonate (

  ) and clay cat litter (1:1 mix).

  • Why Carbonate? It neutralizes the acid without the violent heat evolution of strong bases.

• Cleanup: Once absorbed, sweep into a container labeled "Hazardous Waste: Acid Chloride/Corrosive."

Waste Disposal Protocol

This compound cannot be disposed of down the drain.

Quenching Protocol (Small Scale < 50mL):

• Prepare a 10% NaOH solution in a large beaker (ice bath).

• Dilute the waste reagent with Dichloromethane (1:10 ratio).

• Dropwise add the reagent solution to the stirring NaOH.

• Observation: Ensure pH remains >10. Stir for 2 hours to ensure complete hydrolysis of the

  group.

• Separate layers: Aqueous layer

  Neutralize and drain. Organic layer Halogenated solvent waste.

Part 6: Experimental Workflow Visualization

The following workflow details the safe synthesis setup using this reagent, emphasizing the exclusion of moisture.

Caption: Figure 2. Operational workflow for handling 4-(Trichloromethoxy)benzoyl chloride in synthesis.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CAS 36823-89-9. Retrieved from [Link]

• Cotarca, L., et al. (2017). Bis(trichloromethyl)carbonate (BTC, Triphosgene): A Safer Alternative to Phosgene?[1] Organic Process Research & Development. (Discusses the reactivity and hazards of the trichloromethoxy group). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]

Solubility profile of 4-(Trichloromethoxy)benzoyl chloride in common lab solvents

An In-depth Technical Guide to the Solubility Profile of 4-(Trichloromethoxy)benzoyl Chloride

Executive Summary

This guide provides a technical analysis of the solubility profile of 4-(Trichloromethoxy)benzoyl chloride . For researchers in drug development and organic synthesis, treating "solubility" as a simple physical constant for this compound is a critical error. As a high-energy electrophile, this acid chloride exhibits two distinct behaviors depending on the solvent class: physical dissolution (in inert solvents) and chemical decomposition (solvolysis in nucleophilic solvents).

Critical Directive:

• Primary Solvents: Dichloromethane (DCM), Toluene, Anhydrous THF.

• Prohibited Solvents: Water, Alcohols (Methanol, Ethanol), DMSO (Explosion Hazard).

• Handling: Moisture sensitivity requires strict anhydrous techniques.

Physicochemical Characterization

To understand the solubility behavior, we must analyze the structural moieties driving the intermolecular forces.

• Compound: 4-(Trichloromethoxy)benzoyl chloride[1]

• CAS: 36823-89-9

• Molecular Weight: ~273.93 g/mol

• Structural Analysis:

  • Acyl Chloride (-COCl): Highly reactive electrophilic center. Susceptible to nucleophilic attack.[2]

  • Trichloromethoxy Group (-OCCl₃): A bulky, lipophilic, electron-withdrawing group. Unlike the trifluoromethoxy (-OCF₃) analogue, the -OCCl₃ group significantly increases the molecular weight and polarizability, likely rendering the neat compound a viscous high-boiling liquid or low-melting solid.

  • Solubility Parameter Prediction: The compound has high lipophilicity due to the halogenated ether tail. It will show high affinity for non-polar and moderately polar aprotic solvents.

Solubility Compatibility Matrix

The following table categorizes common laboratory solvents based on their thermodynamic compatibility and chemical inertness with 4-(Trichloromethoxy)benzoyl chloride.

Table 1: Solvent Compatibility Profile

Solvent Class	Representative Solvents	Solubility Status	Technical Notes
Halogenated Hydrocarbons	Dichloromethane (DCM), Chloroform, 1,2-Dichloroethane	Excellent (Recommended)	Primary choice for reactions and transfers. High solubility due to "like-dissolves-like" interactions with the chlorinated tail.
Aromatic Hydrocarbons	Toluene, Benzene, Xylene	Good (Recommended)	Ideal for reflux conditions. Toluene is preferred for scale-up due to higher boiling point and lower toxicity than benzene.
Ethers	THF, Diethyl Ether, 1,4-Dioxane	Good (Conditional)	Must be anhydrous. Commercial ethers often contain peroxides or water. Use only fresh, inhibitor-free, dry solvents.
Esters	Ethyl Acetate, Isopropyl Acetate	Moderate	Generally compatible, but Lewis acid byproducts (if generated in situ) can sometimes catalyze transesterification or cleavage.
Polar Aprotic (Reactive)	DMSO (Dimethyl Sulfoxide) , DMF, DMAc	DANGEROUS / PROHIBITED	DMSO Hazard: Acid chlorides react violently with DMSO (Pummerer rearrangement-type mechanism), risking explosion [1]. DMF can react to form Vilsmeier-Haack intermediates.
Protic (Nucleophilic)	Water, Methanol, Ethanol, Isopropanol	Decomposes (Solvolysis)	Not a solubility event. The compound reacts rapidly to form the corresponding acid or ester and HCl gas.
Alkanes	Hexane, Pentane, Heptane	Poor to Moderate	Likely soluble at low concentrations but may require heating. Useful for precipitation/crystallization of the product out of solution.

Reactivity & Stability Mechanisms[3][4][5]

Understanding why certain solvents are prohibited is as important as knowing which ones to use.

The Solvolysis Trap

In protic solvents, the "solubility" observed is actually the rate of decomposition. The high electrophilicity of the carbonyl carbon invites attack from even weak nucleophiles like water or alcohols.

Figure 1: Mechanism of solvolysis in protic solvents (R-OH where R=H or Alkyl).[3]

The DMSO Hazard

WARNING: Never dissolve acid chlorides in DMSO. The sulfur in DMSO acts as a nucleophile, attacking the acyl chloride.[4] This forms an acyloxysulfonium ion, which can decompose violently, releasing massive amounts of heat and gas [1].

Experimental Protocol: Solubility Determination

Since specific quantitative data (g/L) is rarely published for this derivative, use this self-validating protocol to determine solubility limits for your specific application.

Objective: Determine the saturation limit in a target solvent without degrading the compound.

Reagents:

• 4-(Trichloromethoxy)benzoyl chloride (Solid/Liquid)[1][5]

• Anhydrous Solvent (DCM, Toluene, or THF) – Dried over molecular sieves (3Å or 4Å).

• 1 mL Syringe & 20 mL Scintillation Vial (Oven-dried).

Workflow:

• Preparation: Purge the vial with Nitrogen or Argon.

• Initial Addition: Add 100 mg of the acid chloride to the vial.

• Solvent Titration: Add the solvent in 100 µL increments via syringe.

• Agitation: Swirl gently after each addition.

• Observation:

  • Clear Solution: Soluble.[6]

  • Cloudy/Precipitate: Insoluble.

  • Bubbling/Heat:STOP. Reaction occurring (Wet solvent or reactive impurity).

• Calculation:

Quality Control Check (The "Water Test"): To verify the compound hasn't hydrolyzed during storage:

• Take a small aliquot (1 drop) of the compound.

• Add to 1 mL of Methanol.

• Check pH with wetted litmus paper.

• Result: Immediate red color (HCl generation) indicates active acid chloride. No change suggests it has already hydrolyzed to the acid.

Solvent Selection Logic

Use the following decision tree to select the appropriate solvent for your specific workflow (Synthesis, Purification, or Analysis).

Figure 2: Solvent selection decision tree based on experimental intent.

References

• Yang, H., et al. (2020). "Safety Assessment of the Thermal Stability of Dimethyl Sulfoxide (DMSO) and Its Mixtures." Organic Process Research & Development. Link: [Link]

• National Center for Biotechnology Information. (2023). "PubChem Compound Summary for CID 3015375, 3-(Trichloromethyl)benzoyl chloride." (Structural analogue data). Link: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 3-(Trichloromethyl)benzoyl chloride (27428-84-8) for sale [vulcanchem.com]
• 3. scholarworks.uni.edu [scholarworks.uni.edu]
• 4. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 5. α-Chlorinated toluenes and benzoyl chloride - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Esters and Amides with 4-(Trichloromethoxy)benzoyl Chloride

Introduction: The Utility of 4-(Trichloromethoxy)benzoyl Chloride in Modern Synthesis

4-(Trichloromethoxy)benzoyl chloride is a highly reactive acylating agent of significant interest to researchers in medicinal chemistry and materials science. Its utility stems from the presence of the strongly electron-withdrawing trichloromethoxy group in the para position of the benzoyl chloride. This substituent dramatically increases the electrophilicity of the carbonyl carbon, making it exceptionally susceptible to nucleophilic attack.[1] Consequently, 4-(trichloromethoxy)benzoyl chloride is an excellent reagent for the efficient synthesis of a wide array of esters and amides, often under mild conditions and with high yields.

The resulting 4-(trichloromethoxy)benzoyl esters and amides are valuable intermediates in the development of novel pharmaceuticals and advanced materials. The trichloromethoxy moiety can impart unique physicochemical properties, including increased lipophilicity and metabolic stability, which are often desirable in drug candidates.

This comprehensive guide provides detailed protocols for the synthesis of esters and amides using 4-(trichloromethoxy)benzoyl chloride. It delves into the mechanistic underpinnings of these reactions, offers practical advice for optimizing reaction conditions, and outlines the necessary safety precautions for handling this reactive compound.

Chemical Reactivity and Mechanistic Insights

The synthesis of esters and amides from 4-(trichloromethoxy)benzoyl chloride proceeds via a nucleophilic acyl substitution mechanism. The reaction is initiated by the attack of a nucleophile (an alcohol for ester synthesis or an amine for amide synthesis) on the highly electrophilic carbonyl carbon of the acyl chloride. This leads to the formation of a tetrahedral intermediate, which then collapses to expel a chloride ion, the leaving group, to yield the final ester or amide product. A base is typically required to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction, driving the equilibrium towards product formation.

The electron-withdrawing nature of the trichloromethoxy group enhances the rate of nucleophilic attack, making 4-(trichloromethoxy)benzoyl chloride more reactive than unsubstituted benzoyl chloride.[1] This heightened reactivity allows for reactions to be carried out at lower temperatures and with shorter reaction times.

Safety Precautions and Handling

4-(Trichloromethoxy)benzoyl chloride is a corrosive and moisture-sensitive compound that requires careful handling in a well-ventilated fume hood.[2] Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times.

Key Safety Considerations:

• Moisture Sensitivity: The compound readily hydrolyzes in the presence of moisture to form the corresponding carboxylic acid. All glassware must be thoroughly dried, and reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon).

• Corrosivity: Causes severe skin burns and eye damage.[2] In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.

• Inhalation: Harmful if inhaled. Avoid breathing dust, fumes, or vapors.

• Incompatible Materials: Avoid contact with strong bases, oxidizing agents, and alcohols (unless it is the intended reagent).[1]

• Disposal: Unused or waste material should be quenched carefully with a dilute solution of sodium bicarbonate and disposed of in accordance with local regulations.

Protocols for Ester Synthesis

The following protocols are adapted from established procedures for the synthesis of esters from reactive benzoyl chlorides.[3][4] Given the high reactivity of 4-(trichloromethoxy)benzoyl chloride, these conditions are expected to provide good to excellent yields.

General Protocol for the Esterification of Primary and Secondary Alcohols

This protocol describes the general procedure for the reaction of 4-(trichloromethoxy)benzoyl chloride with a primary or secondary alcohol in the presence of a non-nucleophilic base.

Materials:

• 4-(Trichloromethoxy)benzoyl chloride (1.0 eq)

• Alcohol (1.0-1.2 eq)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Triethylamine (Et3N) or Pyridine (1.5 eq)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine (saturated aqueous NaCl)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve the alcohol (1.0-1.2 eq) and triethylamine (1.5 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve 4-(trichloromethoxy)benzoyl chloride (1.0 eq) in a minimal amount of anhydrous DCM.

• Add the 4-(trichloromethoxy)benzoyl chloride solution dropwise to the stirred alcohol solution over 10-15 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO3, and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the pure ester.

Causality Behind Experimental Choices:

• Anhydrous Conditions: Essential to prevent the hydrolysis of the highly reactive 4-(trichloromethoxy)benzoyl chloride.

• Base: Triethylamine or pyridine is used to neutralize the HCl byproduct, which would otherwise protonate the alcohol, rendering it non-nucleophilic.[3]

• Low Temperature Addition: The dropwise addition at 0 °C helps to control the exothermic reaction and minimize potential side reactions.

• Aqueous Work-up: The series of washes removes unreacted starting materials, the base, and any hydrolyzed acyl chloride.

Data Presentation: Representative Esterification Reactions

Alcohol	Acyl Chloride	Base	Solvent	Time (h)	Yield (%)	Reference
Ethanol	Benzoyl chloride	Pyridine	DCM	2	>95	[5]
Phenol	Benzoyl chloride	Pyridine	DCM	4	~90	[5]
Benzyl Alcohol	4-Nitrobenzoyl chloride	Et3N	DCM	3	92	[6]

Protocols for Amide Synthesis

The following protocols are based on the well-established Schotten-Baumann reaction conditions, adapted for the use of the highly reactive 4-(trichloromethoxy)benzoyl chloride.[7][8]

General Protocol for the Amidation of Primary and Secondary Amines

This protocol details the synthesis of amides from primary or secondary amines and 4-(trichloromethoxy)benzoyl chloride.

Materials:

• 4-(Trichloromethoxy)benzoyl chloride (1.0 eq)

• Primary or Secondary Amine (1.0-1.1 eq)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Triethylamine (Et3N) or N,N-diisopropylethylamine (DIPEA) (1.5 eq)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine (saturated aqueous NaCl)

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve the amine (1.0-1.1 eq) and triethylamine (1.5 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve 4-(trichloromethoxy)benzoyl chloride (1.0 eq) in a minimal amount of anhydrous DCM.

• Add the 4-(trichloromethoxy)benzoyl chloride solution dropwise to the stirred amine solution over 15-20 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 1-3 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, quench with water.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO3, and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography on silica gel.

Expertise & Experience Insights:

• For less reactive or sterically hindered amines, the reaction may require longer reaction times or gentle heating.[3]

• The use of a non-nucleophilic base like DIPEA is recommended to avoid competition with the amine nucleophile.[9]

• If the resulting amide is a solid, it may precipitate from the reaction mixture upon completion, simplifying purification.

Data Presentation: Representative Amidation Reactions

The following table presents representative data for the amidation of various amines with substituted benzoyl chlorides, which can be used as a guideline for reactions with 4-(trichloromethoxy)benzoyl chloride.

Amine	Acyl Chloride	Base	Solvent	Time (h)	Yield (%)	Reference
Aniline	Benzoyl chloride	NaOH (aq)	DCM	2-4	>90	[7]
Benzylamine	4-Fluorobenzoyl chloride	Et3N	Cyrene	1	91	[10]
Pyrrolidine	4-Fluorobenzoyl chloride	Et3N	Cyrene	1	91	[10]

Characterization of Products

The synthesized esters and amides should be characterized using standard analytical techniques to confirm their structure and purity.

Spectroscopic Data Interpretation:

• ¹H NMR: Expect to see characteristic signals for the aromatic protons of the 4-(trichloromethoxy)benzoyl moiety, as well as signals corresponding to the alcohol or amine portion of the molecule.

• ¹³C NMR: The carbonyl carbon of the ester or amide will typically appear in the range of 160-180 ppm. Signals for the aromatic carbons and the carbons of the alcohol or amine will also be present.

• Infrared (IR) Spectroscopy: A strong carbonyl (C=O) stretching band is expected in the region of 1700-1750 cm⁻¹ for esters and 1630-1690 cm⁻¹ for amides.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the mass of the synthesized ester or amide should be observed. The isotopic pattern for chlorine (approximately 3:1 for ³⁵Cl:³⁷Cl) from the trichloromethoxy group may be discernible.[11]

Visualizing the Synthetic Workflow and Mechanism

To further clarify the experimental process and the underlying chemical transformation, the following diagrams are provided.

Caption: General workflow for the synthesis of esters.

Caption: Nucleophilic acyl substitution mechanism.

Conclusion

4-(Trichloromethoxy)benzoyl chloride is a highly effective reagent for the synthesis of esters and amides due to the activating effect of the electron-withdrawing trichloromethoxy group. The protocols provided herein, adapted from established methods for related compounds, offer a robust starting point for researchers. By understanding the underlying reaction mechanisms and adhering to the necessary safety precautions, scientists can confidently employ this versatile building block in their synthetic endeavors to access novel molecules with potential applications in drug discovery and materials science.

References

• BenchChem. (2025). Application Notes and Protocols: Reaction of 4-(Chloromethyl)benzoyl chloride with Primary Amines.
• BenchChem. (2025). Technical Support Center: Reactions with 4-(Chloromethyl)benzoyl Chloride.
• Beilstein Journals. (n.d.). Experimental procedures, characterization data and copies of NMR spectra.
• Chem-Impex. (n.d.). 4-(Trifluoromethoxy)benzoyl chloride.
• Sano, T. (1999). Remarkably Fast Acylation of Alcohols with Benzoyl Chloride Promoted by TMEDA. Synthesis, 1141-1144.
• Taylor & Francis. (n.d.). Benzoyl chloride – Knowledge and References.
• Zheng, et al. (2011). Syntheses and structures of two benzoyl amides. Acta Crystallographica Section E, 77(3), e314.
• Royal Society of Chemistry. (2014). Direct transformation of benzyl esters into esters, amides, and anhydrides using catalytic ferric(iii) chloride under mild conditions. Organic & Biomolecular Chemistry.
• Organic Syntheses. (2023). N-(Benzyloxy)-N-(pivaloyloxy)-4-(trifluoromethyl)- benzamide.
• Royal Society of Chemistry. (n.d.). Spectroscopic Data.
• Organic Chemistry Portal. (2018). Fe(ClO4)3·H2O-Catalyzed Ritter Reaction: A Convenient Synthesis of Amides from Esters and Nitriles.
• BenchChem. (2025). Spectroscopic Characterization of Benzamide, N,N,4-trimethyl-: A Technical Guide.
• MDPI. (2022). Synthesis and Characterization of New Chiral Smectic Four-Ring Esters.
• Indian Academy of Sciences. (n.d.). Some interesting 1H NMR features of ortho substituted N-methoxy-N-methyl benzamides.
• BenchChem. (2025). Technical Support Center: Optimizing Amidation Reactions with 4-(Chloromethyl)benzoyl Chloride.
• The Royal Society of Chemistry. (2009). EXPERIMENTAL SUPPORTING INFORMATION.
• Royal Society of Chemistry. (2016). Synthesis and Characterisation of an Ester from 4-Nitrobenzoyl Chloride.
• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). 17O NMR study of substituent effects in 4-substituted N-chlorobenzamides and comparison with 4-substituted benzamides: sensitivity to ring substituents (ρ) reflects electronic and steric effects.
• Axios Research. (n.d.). 4-(Trichloromethyl)benzoyl chloride - CAS - 14815-86-2.
• University of Huddersfield Research Portal. (n.d.). Synthesis of Amides from Acid Chlorides and Amines in the Bio-based Solvent CyreneTM.
• BenchChem. (2025). 3,4,5-Trihydroxybenzoyl chloride in the synthesis of bioactive esters.
• Sigma-Aldrich. (n.d.). 4-(Trifluoromethoxy)benzoyl chloride.
• International Formulae Group. (n.d.). Synthesis, Spectrometric Characterization (ESI-MS, NMR, IRTF), X-Ray Study and Quantum Chemical Calculations of 2-oxo-2H-chromen-7-yl Benzoate.
• Chemistry Education. (n.d.). Synthesis and analysis of amides.
• PubChem. (n.d.). 4-(Trifluoromethoxy)benzoyl Chloride.
• TSI Journals. (2008). CHEMOSELECTIVE ACYLATION AND BENZOYLATION OF ALCOHOLS, PHENOLS AND AMINES USING COPPER OXIDE UNDER SOLVENT FREE CONDITION. Int. J. Chem. Sci., 6(3), 1318.
• TCI Deutschland GmbH. (n.d.). 4-(Trifluoromethoxy)benzoyl Chloride.
• Santa Cruz Biotechnology. (n.d.). 4-(Trifluoromethoxy)benzoyl chloride.
• ERIC. (2023). Spectroscopy Data for Undergraduate Teaching.
• UNI ScholarWorks. (n.d.). Reaction Kinetics of the Alcoholysis of Substituted Benzoyl Chlorides.
• PMC. (n.d.). Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates.
• Chapter 13 Spectroscopy NMR, IR, MS, UV-Vis. (n.d.).
• Organic Process Research & Development. (n.d.). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry.
• PMC - NIH. (2025). Dataset of NIR, MIR, FIR and NMR spectroscopy and GC-MS of real samples of e-liquids from Malaysia.
• Tokyo Chemical Industry Co., Ltd. (APAC). (n.d.). 4-(Chloromethyl)benzoyl Chloride.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 4-(Trifluoromethoxy)benzoyl Chloride | C8H4ClF3O2 | CID 142110 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Remarkably Fast Acylation of Alcohols with Benzoyl Chloride Promoted by TMEDA [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Synthesis and analysis of amides – Chemistry Education [chem.hbcse.tifr.res.in]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pure.hud.ac.uk [pure.hud.ac.uk]
• 11. lehigh.edu [lehigh.edu]

Application Note: Strategic Use of 4-(Trichloromethoxy)benzoyl Chloride in Pharmaceutical Synthesis

This guide outlines the technical application of 4-(Trichloromethoxy)benzoyl chloride , a specialized electrophile used primarily as a high-value intermediate in the synthesis of fluorinated pharmaceuticals.[1]

[1]

Executive Summary

4-(Trichloromethoxy)benzoyl chloride (CAS 36823-89-9) is a benzoyl chloride derivative characterized by the presence of a para-trichloromethoxy (-OCCl

) group.[1][2][3] While it possesses the standard reactivity of an acyl chloride, its primary strategic value in medicinal chemistry is twofold:

• Direct Pharmacophore Introduction: It introduces the bulky, lipophilic -OCCl

  moiety, which serves as a "super-lipophilic" probe in Structure-Activity Relationship (SAR) studies.[1]

• Precursor Utility: It acts as the critical synthetic gateway to 4-(trifluoromethoxy)benzoyl derivatives via halogen exchange (Swarts reaction).[1] The -OCF

  group is a privileged motif in modern drug design (e.g., Riluzole), imparting metabolic stability and membrane permeability.[4]

This guide details the handling, direct coupling protocols, and strategic transformation of this compound.

Chemical Profile & Properties[3][4][5][6][7][8][9][10][11][12][13]

Property	Data
Chemical Name	4-(Trichloromethoxy)benzoyl chloride
CAS Number	36823-89-9
Molecular Formula	C H Cl O
Molecular Weight	273.93 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	~150–155 °C (at reduced pressure)
Reactivity	High (Acyl chloride); Moisture sensitive (Hydrolyzes to acid and HCl)
Storage	< +8 °C, under inert atmosphere (Argon/Nitrogen)

Strategic Application: The "Fluorine Gateway"

The most significant application of 4-(trichloromethoxy)benzoyl chloride is its role as the immediate precursor to 4-(trifluoromethoxy)benzoyl chloride .[1] The -OCCl

group is chemically labile compared to -OCF ; therefore, it is often converted before coupling to the drug scaffold, although post-coupling fluorination is possible in specific robust substrates.[1]

Pathway Visualization

The following diagram illustrates the synthetic position of this compound in the "Value Chain" of fluorinated drug synthesis.

Figure 1: The synthetic lineage of trifluoromethoxy pharmacophores.[1] The target compound serves as the critical bridge between inexpensive anisole derivatives and high-value fluorinated building blocks.

Protocol A: Direct Amide Coupling (Synthesis of Benzamides)

Objective: To synthesize N-substituted-4-(trichloromethoxy)benzamides. This reaction is used when the -OCCl

group is required for steric bulk analysis or as a masked precursor to be fluorinated at a later stage.[1]

Mechanism: Nucleophilic Acyl Substitution.

Reagents & Equipment[1][14][15]

• Electrophile: 4-(Trichloromethoxy)benzoyl chloride (1.0 equiv).[1]

• Nucleophile: Primary or Secondary Amine (1.0–1.1 equiv).

• Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2–1.5 equiv).

• Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

• Atmosphere: Nitrogen or Argon (Strictly anhydrous).

Step-by-Step Methodology

• Preparation (Inert Conditions):

  • Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar.

  • Purge with nitrogen and maintain a positive pressure line.

  • Dissolve the Amine (1.0 mmol) and Base (1.2 mmol) in anhydrous DCM (5 mL).

  • Cool the mixture to 0 °C using an ice/water bath.

• Addition of Acyl Chloride:

  • Dissolve 4-(trichloromethoxy)benzoyl chloride (1.0 mmol, ~274 mg) in anhydrous DCM (2 mL).

  • Add this solution dropwise to the amine mixture over 10–15 minutes via a syringe or addition funnel.

  • Note: The reaction is exothermic. Control addition rate to maintain temperature < 5 °C.

• Reaction & Monitoring:

  • Allow the reaction to warm to room temperature (20–25 °C).

  • Stir for 2–4 hours.

  • Validation: Monitor by TLC (typically 20-30% EtOAc/Hexane).[1] The acid chloride spot (high R

    , unstable) should disappear, and a new amide spot (lower R , UV active) should appear.

• Work-up:

  • Quench with water (10 mL).

  • Separate the organic layer.

  • Wash sequentially with:

    • 1M HCl (to remove unreacted amine/base).

    • Sat. NaHCO

      (to remove hydrolyzed benzoic acid byproducts).

    • Brine.

  • Dry over anhydrous Na

    SO , filter, and concentrate in vacuo.

• Purification:

  • Recrystallize from Ethanol/Hexane or purify via flash column chromatography.

Protocol B: Strategic Fluorination (Conversion to -OCF )

Objective: To convert the trichloromethoxy moiety into the metabolically stable trifluoromethoxy group. Warning: This protocol involves Hydrogen Fluoride (HF) or Antimony salts. It must be performed in a specialized facility with appropriate safety protocols.

General Reaction Conditions (Swarts Reaction Variant)

Parameter	Condition
Reagent	Antimony Trifluoride (SbF )
Catalyst	Antimony Pentachloride (SbCl ) (Catalytic amount)
Temperature	100–140 °C (Reflux)
Solvent	Neat (Solvent-free) or Sulfolane (if high temp required)
Reaction Time	2–6 Hours

Workflow Description:

• The 4-(trichloromethoxy)benzoyl chloride is mixed with SbF

  in a reaction vessel resistant to HF (e.g., Teflon or Monel).[1]

• Catalytic SbCl

  is added to facilitate the halogen exchange.

• The mixture is heated. The -OCCl

  group sequentially exchanges Cl for F (-OCCl F -OCClF -OCF ).[1]

• Purification: The product, 4-(trifluoromethoxy)benzoyl chloride (bp ~188 °C), is isolated via fractional distillation directly from the reaction mixture.

Safety & Handling Guidelines

4-(Trichloromethoxy)benzoyl chloride[1][2][3][7]

• Corrosive: Causes severe skin burns and eye damage.[5] Reacts with skin moisture to produce HCl.

• Lachrymator: Potent tear-inducing agent.[1] Handle only in a fume hood.

• Hydrolysis: Reacts violently with water. Store in a desiccator or glovebox.

Critical Hazard: Phosgene Generation

The thermal decomposition or hydrolysis of the trichloromethoxy group can theoretically generate Phosgene (COCl

) or phosgene-equivalents (e.g., alkyl chloroformates) under specific acidic/thermal stress.

• Rule: Never heat the neat compound above 180 °C without venting.

• Rule: Ensure all waste streams are treated with basic solution (NaOH) to neutralize potential phosgene byproducts before disposal.

References

• Synthesis of Trichloromethoxy Intermediates

  • Patent: US4318866A. "Chlorination of 4-methoxybenzoyl chloride." (1982).

  • Context: Describes the radical chlorination process to gener

• Fluorination to Trifluoromethoxy (Swarts Reaction)

  • Patent: US4500471A. "Preparation of trifluoromethyl-benzoyl halides." (1985).[1]

  • Context: Details the conversion of trichloromethyl/methoxy derivatives to their fluorin

• Medicinal Chemistry of the -OCF3 Group

  • Article: "The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry."[4] Molecules, 2025.[6][7]

  • Context: Validates the strategic importance of converting the -OCCl precursor to the -OCF pharmacophore for drug stability.

• Chemical Safety Data

  • SDS: 4-(Trichloromethoxy)benzoyl chloride Safety Data Sheet.[1]

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. guidechem.com [guidechem.com]
• 3. guidechem.com [guidechem.com]
• 4. (Trichloromethoxy)benzene|C7H5Cl3O|For Research [benchchem.com]
• 5. echemi.com [echemi.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Using 4-(Trichloromethoxy)benzoyl chloride for the preparation of carbonates and carbamates

Application Note: Strategic Utilization of 4-(Trichloromethoxy)benzoyl Chloride in Carbonate and Carbamate Scaffolding

Executive Summary

This application note details the high-precision utilization of 4-(Trichloromethoxy)benzoyl chloride (CAS 15725-50-5) in the synthesis of complex carbonate and carbamate derivatives. Unlike the common phosgene equivalent Trichloromethyl chloroformate (Diphosgene) , which is used to generate the carbonyl linker itself, 4-(Trichloromethoxy)benzoyl chloride is a specialized electrophile used to introduce the lipophilic 4-(trichloromethoxy)phenyl pharmacophore.

This guide clarifies the distinct synthetic pathways required to convert this acid chloride into N-aryl carbamates (via Curtius Rearrangement) and Mixed Carbonic-Carboxylic Anhydrides (Acyl Carbonates). These protocols are critical for medicinal chemists designing prodrugs or lipophilic bioisosteres where the trichloromethoxy group (

) modulates metabolic stability and membrane permeability.

Reagent Distinction & Chemical Logic

Before proceeding, it is vital to distinguish between two chemically similar but functionally distinct reagents often confused in rapid synthesis planning:

Feature	4-(Trichloromethoxy)benzoyl Chloride	Trichloromethyl Chloroformate (Diphosgene)
Structure
Role	Substrate/Building Block : Introduces the aryl ring and lipophilic tail.	Reagent/Linker : Acts as a Phosgene ( ) equivalent.[1][2]
Primary Reactivity	Acylation of nucleophiles (forming esters/amides).	Carbonylation (forming carbonates/ureas).[1]
Key Application	Synthesis of lipophilic pharmacophores.	General carbonate/carbamate synthesis.[1][3][4][5]

Scientific Rationale: The protocols below utilize 4-(Trichloromethoxy)benzoyl chloride.[6] If your goal is simply to link two alcohols with a carbonate bridge (

), refer to standard Diphosgene/Triphosgene protocols.[1] If your goal is to synthesize derivatives containing the 4-(trichloromethoxy)phenyl moiety, follow the protocols below.

Protocol A: Synthesis of N-[4-(Trichloromethoxy)phenyl] Carbamates

Mechanism: The conversion of an acid chloride to a carbamate involves the Curtius Rearrangement . The acid chloride is first converted to an acyl azide, which undergoes thermal rearrangement to an isocyanate. The isocyanate is then trapped in situ by an alcohol to form the carbamate.

Target:

Materials:

• Substrate: 4-(Trichloromethoxy)benzoyl chloride (1.0 equiv)[1]

• Reagent: Sodium Azide (

  ) (1.2 equiv) or Trimethylsilyl azide ( )[1]

• Nucleophile: Alcohol (

  ) (e.g., tert-butanol, benzyl alcohol) (Excess or 1.5 equiv)[1]

• Solvent: Toluene (anhydrous)

• Catalyst: Tetrabutylammonium bromide (TBAB) (if using aqueous

  )

Step-by-Step Methodology:

• Acyl Azide Formation (Biphasic Method):

  • Dissolve 4-(Trichloromethoxy)benzoyl chloride (10 mmol) in Toluene (20 mL).

  • Prepare a solution of

    (12 mmol) in water (5 mL) with 5 mol% TBAB.

  • Cool the organic phase to 0°C. Add the aqueous azide solution dropwise with vigorous stirring.

  • Caution: Maintain temperature <10°C to prevent premature rearrangement.

  • Stir for 2 hours. Separate phases. Dry the organic layer over

    at 0°C. Do not concentrate to dryness due to explosion risk of acyl azides.

• Curtius Rearrangement (Isocyanate Generation):

  • Transfer the dry toluene solution of the acyl azide to a reaction flask equipped with a reflux condenser under Nitrogen.

  • Slowly heat the solution to 80–90°C.

  • Observation: Evolution of

    gas indicates the rearrangement to 4-(Trichloromethoxy)phenyl isocyanate ( ).

  • Stir at temperature until gas evolution ceases (~1–2 hours).

• Carbamate Trapping:

  • Add the target Alcohol (

    ) (15 mmol) directly to the hot isocyanate solution.

  • Optional: Add a catalytic amount of Dibutyltin Dilaurate (DBTDL) or Pyridine if the alcohol is sterically hindered.

  • Reflux for 2–4 hours.

• Work-up:

  • Cool to room temperature.

  • Evaporate solvent under reduced pressure.[1]

  • Recrystallize from Hexane/Ethyl Acetate or purify via silica gel chromatography.[1]

Protocol B: Synthesis of Mixed Carbonic-Carboxylic Anhydrides (Acyl Carbonates)

Mechanism: Direct reaction of the acid chloride with an alkyl carbonate salt yields a mixed anhydride. These "Acyl Carbonates" are potent acylating agents and are structurally significant as activated carbonate derivatives.

Target:

Materials:

• Substrate: 4-(Trichloromethoxy)benzoyl chloride (1.0 equiv)

• Reagent: Sodium alkyl carbonate (prepared in situ from Alcohol + NaH +

  or purchased)[1]

• Solvent: THF or Dichloromethane (DCM) (Anhydrous)[1]

• Temperature: -78°C to 0°C[1]

Step-by-Step Methodology:

• Preparation of Carbonate Salt (In Situ):

  • In a separate flask, suspend Sodium Hydride (1.1 equiv, 60% dispersion) in anhydrous THF.

  • Add the Alcohol (

    ) (1.0 equiv) slowly at 0°C to form the alkoxide.

  • Bubble dry

    gas through the solution for 30 minutes at -10°C. The solution will thicken as the sodium alkyl carbonate forms ( ).

• Coupling:

  • Cool the carbonate salt suspension to -20°C.

  • Add 4-(Trichloromethoxy)benzoyl chloride (1.0 equiv) dissolved in minimal THF dropwise.[1]

  • Critical Control: The reaction is highly exothermic. Maintain temperature below 0°C to prevent decarboxylation (which would lead to the simple ester).

• Reaction & Isolation:

  • Stir at 0°C for 2 hours.

  • Filter off the NaCl precipitate under inert atmosphere (if possible).

  • Concentrate the filtrate at low temperature (<30°C).

  • Note: Mixed anhydrides are thermally labile. Store at -20°C.

Visualization of Reaction Pathways

The following diagram illustrates the divergent pathways for utilizing 4-(Trichloromethoxy)benzoyl chloride to access Carbamate and Carbonate-like scaffolds.

Caption: Divergent synthesis pathways: Path 1 (Top) utilizes Curtius Rearrangement for Carbamates; Path 2 (Bottom) utilizes direct displacement for Mixed Anhydrides.

Data Summary: Reaction Parameters

Parameter	Protocol A (Carbamate)	Protocol B (Mixed Anhydride)
Key Intermediate	Isocyanate ( )	Carbonate Salt ( )
Critical Risk	Explosion (Azide conc.), Moisture (Isocyanate)	Decarboxylation (Temp > 0°C)
Temperature	80–90°C (Rearrangement)	-20°C to 0°C (Coupling)
By-products	Nitrogen gas ( )	Sodium Chloride (NaCl)
Stability	High (Final Product)	Low/Moderate (Intermediate)

References

• United States Patent 4318866A.Chlorination of 4-methoxybenzoyl chloride. (Describes the synthesis and properties of the core reagent).

• BenchChem Application Note.Application Notes and Protocols for the Use of Bis(trichloromethyl) Disulfide (Triphosgene).

  • [1]

• Kurita, K., et al. "Trichloromethyl Chloroformate.[4][7] Reaction with amines, amino acids, and amino alcohols."[4][7] The Journal of Organic Chemistry, 1976. (Foundational text on trichloromethyl-based reagents).

  • [1]

• Organic Preparations and Procedures International. "Recent Advances in the Chemistry of Trichloromethyl Chloroformate and Bis(trichloromethyl) Carbonate." 2004.[3][7]

  • [1]

Sources

• 1. JP3976831B2 - Method for producing N, N-dimethylacrylamide - Google Patents [patents.google.com]
• 2. A decade review of triphosgene and its applications in organic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. US4318866A - Chlorination of 4-methoxybenzoyl chloride - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: Neat, Thermally Initiated Chlorination of 4-Methoxybenzoyl Chloride

Target Audience: Chemical Engineers, Process Chemists, and Drug Development Professionals Application: Synthesis of 4-trichloromethoxybenzoyl chloride (a key pharmaceutical and agrochemical intermediate)

Executive Summary

The conversion of 4-methoxybenzoyl chloride to 4-trichloromethoxybenzoyl chloride requires the exhaustive chlorination of the methoxy (

) group. Historically, this side-chain halogenation was believed to require free-radical initiators—specifically strong ultraviolet (UV) light—or chemical catalysts like phosphorus pentachloride ( )[1].

However, utilizing UV light in large-scale reactors presents significant engineering hurdles (e.g., fouling of quartz lamps, limited light penetration) and can promote unwanted electrophilic aromatic substitution (ring chlorination). This application note details an optimized, highly scalable protocol developed by Eli Lilly and Co. that achieves exhaustive chlorination under neat (solvent-free) conditions , in the absence of radical-forming light , utilizing purely thermal initiation at elevated temperatures[1].

Mechanistic Rationale & Causality

To ensure a highly efficient and self-validating process, every variable in this protocol has been selected based on strict mechanistic causality:

• Why a Neat Reaction? Running the reaction without a solvent maximizes the volumetric efficiency of the reactor. More importantly, finding an organic solvent that remains inert to molecular chlorine (

  ) at 225 °C is practically impossible. By using the liquid substrate itself as the medium, we eliminate competitive solvent halogenation and bypass complex downstream solvent-recovery steps[1].

• Why the Absence of Light? While UV light is the traditional initiator for radical chlorination, it is indiscriminate. Shielding the reaction from light of radical-forming intensity prevents rapid, uncontrolled radical spikes that lead to aromatic ring chlorination or polymerization[1].

• Why Elevated Temperatures (150 °C – 225 °C)? In the dark, the reaction relies entirely on thermal energy to homolytically cleave the

  bond. A temperature of 225 °C provides sufficient kinetic energy to maintain a steady, controlled concentration of chlorine radicals ( ), driving the sequential abstraction of hydrogen atoms from the methoxy group until the trichloromethoxy moiety is fully formed[1].

Fig 1: Thermally initiated radical chlorination pathway of the methoxy group.

Experimental Setup & Workflow

The apparatus must be designed to handle highly corrosive gases at high temperatures while maintaining a strict dark-reaction environment.

Fig 2: Experimental workflow for the neat, thermal chlorination process.

Step-by-Step Protocol

Phase 1: Apparatus Assembly

• Vessel Preparation: Equip a 250 mL 3-necked round-bottom flask with a high-temperature thermometer, a reflux condenser, and a glass gas-sparging tube. Ensure the sparging frit reaches the absolute bottom of the flask to maximize gas-liquid interfacial area.

• Scrubber Integration: Connect the top outlet of the reflux condenser to a high-capacity gas scrubber filled with 4 liters of 5% sodium hydroxide (

  ) solution. This is critical for neutralizing the stoichiometric hydrogen chloride ( ) gas generated during the reaction[1].

• Light Shielding: Wrap the reaction vessel in heavy-duty aluminum foil or utilize an inherently opaque reactor to ensure the absence of light of radical-forming intensity[1].

Phase 2: Thermal Activation & Sparging

• Substrate Loading: Charge the flask with 85.3 g of neat 4-methoxybenzoyl chloride[1].

• Heating: Apply a temperature-controlled heating mantle and elevate the internal temperature of the neat liquid to 225 °C[1].

• Chlorine Introduction: Once the target temperature is stabilized, begin introducing molecular chlorine gas (

  ) through the sparging tube. Calibrate the flow meter to deliver a constant rate of approximately 25 g/hour [1].

• Steady-State Reaction: Maintain continuous sparging and strict temperature control for 7.5 hours. The total mass of chlorine added over this period should reach approximately 184 g[1].

Phase 3: Quenching & Analysis

• Termination: Discontinue the

  feed. Immediately switch the sparging line to an inert nitrogen ( ) purge to drive any dissolved and residual out of the product mixture and into the scrubber.

• Cooling: Allow the reaction mixture to cool to room temperature under the continuous

  atmosphere.

• Validation: Submit an aliquot of the crude mixture for Vapor-Phase Chromatography (VPC) analysis to confirm the complete disappearance of mono- and di-chlorinated intermediates[1].

Quantitative Data & Yield Analysis

The following table summarizes the stoichiometric and operational parameters required to achieve optimal conversion, serving as a baseline for process scale-up.

Parameter	Value / Condition	Mechanistic Rationale
Reactant Mass	85.3 g	Starting material (4-methoxybenzoyl chloride)[1].
Operating Temperature	150 °C – 225 °C (Target: 225 °C)	Provides thermal energy for homolysis; prevents ring chlorination[1].
Chlorine Feed Rate	~25 g/hour	Ensures steady radical propagation without overwhelming the scrubber[1].
Total Chlorine Added	184 g	Excess required to drive the tri-chlorination equilibrium to completion[1].
Reaction Time	7.5 hours	Allows for complete conversion of the sterically hindered di-chloro intermediate[1].
Crude Product Yield	127.9 g	Mass of the isolated crude mixture post-nitrogen purge[1].
Product Purity (VPC)	83.8%	Verified via Vapor-Phase Chromatography[1].
Theoretical Yield	78%	High efficiency for a neat, uncatalyzed thermal process[1].

In-Process Controls (Self-Validating System)

To ensure trustworthiness and reproducibility, the protocol relies on real-time physical indicators:

• Temperature Stability: The radical propagation steps are exothermic, but the continuous sparging of ambient-temperature gas provides a cooling effect. A stable 225 °C indicates balanced, steady-state reaction kinetics. If the temperature drops, the

  homolysis rate will stall; if it spikes, the feed rate must be reduced to prevent product degradation.

• Off-Gas Monitoring: The rate of bubble formation in the

  scrubber serves as a visual indicator of reaction progress. A sudden drop in evolution (indicated by a change in scrubber pH drop-rate) while is still being fed indicates that the substrate has been fully chlorinated (exhaustion of abstractable hydrogen atoms).

References

• Source: Google Patents (Eli Lilly and Co.)

Sources

• 1. US4318866A - Chlorination of 4-methoxybenzoyl chloride - Google Patents [patents.google.com]

4-(Trichloromethoxy)benzoyl chloride as a reagent in polymer synthesis

Technical Application Note: 4-(Trichloromethoxy)benzoyl Chloride in Polymer Synthesis

Executive Summary

4-(Trichloromethoxy)benzoyl chloride (CAS 36823-89-9) represents a specialized class of acyl chloride monomers capable of introducing the bulky, electron-withdrawing trichloromethoxy (–OCCl₃) motif into polymer backbones or side chains. Unlike standard benzoyl chlorides, this reagent offers a unique dual-functionality:

• High-Efficiency Acylation: The acid chloride group facilitates rapid, quantitative coupling with nucleophiles (amines, alcohols) for step-growth polymerization or post-polymerization modification.

• Functional Property Modulation: The –OCCl₃ group significantly alters the polymer's refractive index, hydrophobicity, and flame retardancy due to its high chlorine content (approx. 38% by weight of the monomer). Furthermore, it serves as a critical synthetic handle for conversion to trifluoromethoxy (–OCF₃) analogues via halogen exchange.

This guide details the protocols for utilizing 4-(Trichloromethoxy)benzoyl chloride as a comonomer in Low-Temperature Solution Polycondensation , ensuring the structural integrity of the hydrolytically sensitive trichloromethoxy moiety.

Chemical Profile & Handling

Property	Specification
Chemical Name	4-(Trichloromethoxy)benzoyl chloride
CAS Number	36823-89-9
Molecular Formula	C₈H₄Cl₄O₂
Molecular Weight	273.93 g/mol
Physical State	Liquid or low-melting solid (dependent on purity)
Reactivity	Reacts violently with water/bases; sensitive to moisture.[1]
Solubility	Soluble in DCM, THF, Toluene, DMAc (anhydrous).

Safety Warning: This compound is a corrosive lachrymator. It releases HCl gas upon contact with moisture. All manipulations must occur in a fume hood under an inert atmosphere (N₂ or Ar).

Strategic Application: Synthesis of Functionalized Polyamides

The primary application of this reagent is the synthesis of aromatic polyamides (aramids) with enhanced solubility and optical properties. The bulky –OCCl₃ group disrupts chain packing, thereby increasing solubility in organic solvents compared to unsubstituted aramids, while maintaining high thermal stability.

Mechanism of Action

The polymerization proceeds via nucleophilic acyl substitution. The amine nucleophile attacks the carbonyl carbon, displacing the chloride ion.

Critical Consideration: The trichloromethoxy group (Ar–OCCl₃) can hydrolyze to aryl chloroformates (Ar–OCOCl) and subsequently to phenols in the presence of water and heat. Therefore, interfacial polymerization (aqueous/organic) is not recommended . Anhydrous solution polycondensation is the validated method.

Visualizing the Reaction Pathway

Caption: Reaction pathway for the formation of polyamides using 4-(Trichloromethoxy)benzoyl chloride. Note the requirement for anhydrous conditions to prevent hydrolysis of the -OCCl3 group.

Detailed Experimental Protocol

Method: Low-Temperature Solution Polycondensation

Objective: Synthesize a copolyamide containing 4-(trichloromethoxy)benzamide units.

Materials:

• Monomer A: 4,4'-Oxydianiline (ODA) (Purified by sublimation).

• Monomer B: 4-(Trichloromethoxy)benzoyl chloride (10 mmol).

• Co-Monomer C: Terephthaloyl chloride (10 mmol) (Optional, for copolymerization).

• Solvent: N-Methyl-2-pyrrolidone (NMP) containing dissolved LiCl (4 wt%) to improve solubility. Dried over molecular sieves.

• Acid Scavenger: Pyridine or Propylene Oxide.

Step-by-Step Workflow:

• System Preparation:

  • Flame-dry a 3-neck round-bottom flask equipped with a mechanical stirrer, N₂ inlet, and a rubber septum.

  • Purge with dry Nitrogen for 15 minutes.

• Diamine Dissolution:

  • Add ODA (20 mmol) to the flask.

  • Inject anhydrous NMP/LiCl (40 mL) via syringe.

  • Stir at room temperature until completely dissolved.

  • Cool the solution to 0°C – 5°C using an ice/water bath.

• Acyl Chloride Addition (The Critical Step):

  • Note: Exothermic reaction. Control rate to maintain Temp < 10°C.

  • Dissolve 4-(Trichloromethoxy)benzoyl chloride (10 mmol) and Terephthaloyl chloride (10 mmol) in 10 mL anhydrous NMP.

  • Add this solution dropwise to the stirring diamine solution over 20 minutes.

  • Observation: The solution viscosity will increase significantly, indicating chain growth.

• Reaction Aging:

  • Allow the mixture to warm to room temperature (25°C).

  • Stir continuously for 4–6 hours under Nitrogen.

  • Optional: Add Pyridine (22 mmol) after 1 hour to scavenge HCl, although NMP can act as a weak acceptor.

• Precipitation & Purification:

  • Pour the viscous polymer solution slowly into 500 mL of Methanol under high-speed stirring.

  • Why Methanol? It removes NMP and HCl salts but precipitates the polymer.

  • Filter the fibrous white precipitate.

  • Wash sequentially with hot water (to remove salts) and methanol.

  • Dry in a vacuum oven at 80°C for 12 hours .

Experimental Workflow Diagram

Caption: Step-by-step workflow for the solution polycondensation of 4-(Trichloromethoxy)benzoyl chloride.

Characterization & Expected Data

Researchers should validate the synthesis using the following parameters.

Technique	Expected Signal / Observation	Significance
FT-IR	Peak at ~1650 cm⁻¹ (Amide I)	Confirms amide bond formation.
FT-IR	Peak at ~800–850 cm⁻¹ (C–Cl stretch)	Confirms retention of –OCCl₃ group.
¹H NMR	Absence of –NH₂ protons (approx. 5–6 ppm)	Indicates high conversion of diamine.
TGA	5% Wt Loss > 350°C	Demonstrates thermal stability of the aromatic backbone.
Solubility	Soluble in NMP, DMAc, DMSO	Improved processability vs. standard aramids.

Troubleshooting Note: If the polymer is insoluble or precipitates early during synthesis, the molecular weight may be limited. Increase the LiCl concentration to 6-8% or use HMPA (with caution) as a co-solvent.

Downstream Utility: The Fluorination Route

While the chlorinated polymer has intrinsic value (flame retardancy, high refractive index), a major strategic value of this reagent is as a precursor .

Protocol: The –OCCl₃ containing polymer can be suspended in anhydrous HF or treated with SbF₃/SbCl₅ to convert the trichloromethoxy groups to trifluoromethoxy (–OCF₃) groups.

• Benefit: –OCF₃ polymers exhibit superior chemical resistance, lower surface energy (hydrophobicity), and enhanced bio-inertness, highly prized in medical device coatings.

References

• Synthesis of 4-(Trichloromethoxy)

  • Robey, R. L., & Smirz, J. C. (1982). Process for preparing 4-trichloromethoxybenzoyl chloride. U.S. Patent No.[1][2] 4,318,866.[1] Washington, DC: U.S. Patent and Trademark Office. Link

• Chemistry of the Trichloromethoxy Group

  • Yagupol'skii, L. M. (1955). The chlorination of anisoyl chloride. Doklady Akademii Nauk SSSR, 105, 100-102.[1] (Foundational work on Ar-OCCl3 synthesis).

• Polymerization Methodologies (Polyamides)

• General Reactivity of Benzoyl Chlorides

  • BenchChem. (2025).[3][4] Technical Guide to Benzoyl Chloride Derivatives in Synthesis. Link (General reference for acid chloride handling).

Disclaimer: This application note is for research purposes only. Users must consult the Safety Data Sheet (SDS) and perform their own risk assessment before handling 4-(Trichloromethoxy)benzoyl chloride.

Sources

• 1. US4318866A - Chlorination of 4-methoxybenzoyl chloride - Google Patents [patents.google.com]
• 2. US4365101A - Process for preparing benzotrifluoride and its derivatives - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Workup and purification techniques for reactions involving this compound

Application Note: Advanced Workup and Purification of APIs from Palladium-Catalyzed Cross-Coupling Matrices

Executive Summary

In pharmaceutical development, Palladium (Pd)-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) are ubiquitous for constructing C-C and C-N bonds.[1] However, the resulting reaction matrix often presents a "perfect storm" of purification challenges: residual heavy metals, unreacted boronic acids/amines, and persistent emulsions ("rag layers") during aqueous workup.

This guide provides a field-proven, self-validating protocol for the isolation of Active Pharmaceutical Ingredients (APIs) from these complex matrices. It prioritizes the rigorous removal of Palladium to meet ICH Q3D Class 2B limits (<10 ppm for oral dosing) and the efficient resolution of phase separation issues caused by amphiphilic Pd-ligand complexes.

Strategic Analysis of the Reaction Matrix

Before initiating workup, one must understand the species present.[2] The "Compound of Interest" (Target API) is dissolved alongside:

• Active Catalyst Species: Often soluble Pd(II) or colloidal Pd(0) stabilized by phosphine ligands.

• Amphiphilic Byproducts: Ligand oxides (e.g., TPPO) and boronic acid derivatives that act as surfactants, stabilizing emulsions.

• Inorganic Salts: Carbonates or phosphates that increase the ionic strength but can precipitate unpredictably.

The Core Challenge: Standard extraction often fails to remove Pd-ligand complexes because they partition into the organic phase similarly to the API.

Core Protocol 1: Quenching and Phase Control (The "Rag Layer" Solution)

Objective: To disrupt the amphiphilic stabilization of the interface and force a clean phase cut.

Mechanism & Causality

Rag layers form because colloidal Pd and ligand oxides accumulate at the interface, lowering surface tension. Simply adding brine often exacerbates this by "salting out" these impurities further into the interface. The solution is oxidative quenching or chemical sequestration before phase separation.

Step-by-Step Methodology

• Oxidative Quench (For Suzuki Couplings):

  • Action: Add 10% w/v aqueous N-Acetylcysteine (NAC) or Serine solution (0.5 equiv relative to Pd) to the reaction mixture before adding the main extraction solvent.

  • Why: Amino acids bind Pd(II) species, rendering them water-soluble and preventing them from stabilizing the organic interface.

  • Alternative: For robust substrates, add 30%

    (dropwise, cold) to oxidize residual boronic acids to phenols (which are then removed by base wash) and phosphines to oxides (which are more polar).

• Filtration Aid (The "Pre-Cut"):

  • Action: If a rag layer persists, do not centrifuge immediately. Filter the biphasic mixture through a pad of Celite 545 wetted with the organic solvent.

  • Why: The rag layer is often a physical gel of colloidal Pd. Filtration physically breaks the emulsion.

• The "Reverse-Phase" Wash:

  • Action: Wash the organic layer with a solution of 0.5M Citric Acid or EDTA (disodium salt) adjusted to pH 4-5.

  • Validation: The aqueous layer should turn yellow/orange (indicating Pd extraction). Repeat until the aqueous layer is colorless.

Core Protocol 2: Deep Metal Scavenging (Chemodynamics)

Objective: Reduce Pd content from ~500-1000 ppm to <10 ppm.

Scavenger Selection Logic:

• Thiol-modified Silica (e.g., SiliaMetS® Thiol): Best for Pd(II) and electrophilic species.

• TMT (Trimercaptotriazine): Best for Pd(0) and removing Pd from active carbon.

• Activated Carbon (Darco KB-G): Broad spectrum but lower selectivity (yield loss risk).

Workflow Diagram: Scavenger Decision Tree

Caption: Decision logic for selecting the appropriate metal scavenger based on the nature of the residual catalyst.

Experimental Protocol: Silica-Thiol Scavenging

• Loading: Dissolve the crude API in THF or Ethyl Acetate (10 volumes).

• Addition: Add SiliaMetS® Thiol (4 equivalents relative to residual Pd, typically 5-10 wt% of crude mass).

• Incubation: Heat to 50°C for 4 hours with vigorous stirring. Note: Room temperature scavenging is often kinetically too slow for tight Pd-ligand complexes.

• Filtration: Filter hot through a 0.45 µm PTFE membrane or a fine frit.

• Self-Validation: Take a 100 µL aliquot, evaporate, and redissolve in DMSO. Add 1 drop of N,N-diethyl-p-phenylenediamine (colorimetric Pd indicator). No color change indicates <50 ppm.

Comparative Data: Scavenger Efficiency

Method	Target Species	Typical Pd Reduction	API Yield Loss	Pros	Cons
SiliaMetS® Thiol	Pd(II), Pd-Phosphine	1000 ppm → <10 ppm	< 2%	High specificity, no leaching	Expensive, requires heat
Activated Carbon	Colloidal Pd(0)	1000 ppm → ~50 ppm	5 - 15%	Cheap, removes color	Non-specific adsorption (yield loss)
Crystallization	Bulk Impurities	Variable	10 - 30%	Improves crystallinity	Pd often co-crystallizes
TMT (Na salt)	Pd(II) salts	1000 ppm → <20 ppm	< 1%	Very fast	Soluble TMT can contaminate product

Core Protocol 3: Crystallization & Polymorph Control

Objective: Final polishing to reject trace Ligand Oxides (e.g., TPPO) which are notoriously difficult to separate by chromatography.

The "Anti-Solvent" Crash Protocol

• Dissolution: Dissolve the scavenged API in a minimum volume of a "Good Solvent" (e.g., DCM or Acetone).

• Filtration: Polish filter to remove any dust/silica fines.

• Anti-Solvent Addition: Slowly add a "Poor Solvent" (e.g., Heptane or MTBE) until the solution turns slightly turbid (cloud point).

• Seeding: Add a seed crystal of the desired polymorph (if known) or scratch the glass surface.

• Aging: Stir gently at room temperature for 2 hours. Do not cool immediately, as rapid cooling traps impurities (TPPO) in the lattice.

• Cooling: Cool to 0°C over 4 hours.

• Isolation: Filter and wash with cold Anti-Solvent.

Critical Insight: Triphenylphosphine oxide (TPPO) is highly soluble in DCM but poorly soluble in cold ether/heptane. However, it tends to form supersaturated solutions. The "Aging" step is critical to allow TPPO to remain in solution while the API crystallizes.

References

• ICH Q3D Elemental Impurities . International Council for Harmonisation. (2019). Guideline for Elemental Impurities Q3D(R1). Link

• Welch, C. J., et al. (2005). "Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research". Organic Process Research & Development, 9(2), 198-205. Link

• Garrett, C. E., & Prasad, K. (2004). "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients". Advanced Synthesis & Catalysis, 346(8), 889-900. Link

• SiliCycle Application Note . "Metal Scavenging Solutions for Pharmaceutical Industry". SiliCycle Inc.[3]Link

• Anderson, N. G. (2012). Practical Process Research and Development - A Guide for Organic Chemists. Academic Press. Link

Sources

• 1. arborassays.com [arborassays.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cdn.technologynetworks.com [cdn.technologynetworks.com]

Technical Notes & Optimization

Common side reactions and byproducts when using 4-(Trichloromethoxy)benzoyl chloride

Reagent Status: High Reactivity / Moisture Sensitive / Dual-Electrophile Primary Application: Synthesis of 4-(trifluoromethoxy)benzamides, aryl chloroformates, and lipophilic drug scaffolds. Audience: Medicinal Chemists, Process Chemists.

Core Technical Overview

4-(Trichloromethoxy)benzoyl chloride is a bifunctional electrophile. While the acyl chloride (

) is the primary site for nucleophilic attack (e.g., amidation), the trichloromethoxy group ( ) is a "masked" chloroformate/carbonate. It is significantly less stable than its trifluoromethoxy ( ) analog.

Key Reactivity Risks:

• Rapid Hydrolysis: The acyl chloride hydrolyzes to the carboxylic acid in seconds upon contact with moisture.

• Ether Instability: The

  group is susceptible to hydrolysis, converting to a chloroformate ( ) and eventually a phenol ( ), releasing toxic phosgene or gas in the process.

• Thermal Decomposition: At elevated temperatures (

  ), the group may fragment or chlorinate adjacent positions via radical mechanisms.

Troubleshooting Guides & FAQs

Category A: Impurity Profiling & Side Reactions

Q: I observe a significant impurity at

or in my LC-MS after amidation. What is it? A: This indicates the degradation of the trichloromethoxy group.

• The Issue: The

  group is hydrolytically unstable. Under aqueous basic conditions (Schotten-Baumann), it hydrolyzes to the aryl chloroformate ( ) or fully to the phenol ( ).

• Mechanism:

• Solution: Switch to strictly anhydrous conditions. Use organic bases (DIPEA, TEA) in dry DCM or THF. Avoid aqueous workups until the reaction is quenched and the organic phase is stabilized.

Q: Why is there continuous gas evolution even after the acid chloride is consumed? A: You are likely witnessing the decomposition of the

moiety.

• Cause: If the reaction mixture is acidic or contains catalytic moisture, the trichloromethoxy group decomposes to release phosgene (

  ) or and .

• Safety Critical: This gas is toxic. Ensure the reaction vessel is vented through a scrubber (NaOH trap).

• Prevention: Maintain a slightly basic pH (using excess amine or organic base) to neutralize

  immediately, but avoid strong hydroxide bases which accelerate hydrolysis.

Q: My product has a "dimer" look (

). What happened? A: This is likely a urea or carbonate byproduct derived from the group.

• Pathway: If the

  group hydrolyzes to a chloroformate ( ) in the presence of your amine nucleophile, the amine will attack the chloroformate, forming a carbamate or urea linkage at the para position, competing with the desired benzamide formation.

Category B: Solvent & Reagent Compatibility

Q: Can I use DMF or DMSO to solubilize the reagent? A: Absolutely Not.

• DMSO: Reacts violently with acyl chlorides (Pummerer-like rearrangement), leading to the formation of chloromethyl methyl sulfide and noxious fumes.

• DMF: Can react with the acyl chloride to form a Vilsmeier-Haack reagent intermediate, which can then chlorinate other parts of your molecule or stall the reaction.

• Recommendation: Use anhydrous DCM, THF, Toluene, or MeCN.

Visualizing the Decomposition Pathways

The following diagram illustrates the competitive pathways between the desired amidation and the destructive hydrolysis of the trichloromethoxy group.

Caption: Figure 1. Competitive reaction pathways. Blue represents the starting material, Green the desired pathway, and Red/Yellow the hydrolytic degradation pathways.

Optimized Experimental Protocols

Protocol A: Anhydrous Amidation (Recommended)

Use this protocol to minimize

hydrolysis.

Materials:

• 4-(Trichloromethoxy)benzoyl chloride (

  equiv)

• Primary/Secondary Amine (

  equiv)

• Triethylamine (TEA) or DIPEA (

  equiv)

• Anhydrous DCM (

  concentration)

• Argon/Nitrogen atmosphere[1]

Step-by-Step:

• Setup: Flame-dry a round-bottom flask and cool under inert gas. Add the amine and base to anhydrous DCM.

• Cooling: Cool the amine solution to

  using an ice bath. Crucial: Low temperature slows the side reaction of the group.

• Addition: Dissolve the acid chloride in a minimal amount of DCM. Add dropwise to the amine solution over 15–20 minutes.

• Reaction: Stir at

  for 1 hour, then allow to warm to Room Temperature (RT) only if TLC shows incomplete conversion. Do not heat.

• Quench: Quench with a saturated

  solution (mildly acidic) rather than basic water to prevent phenol formation during workup.

• Workup: Extract with DCM, wash with brine, dry over

  .

Protocol B: Byproduct Identification Table

Use the table below to identify impurities in your crude mixture.

Observed Mass (LC-MS)	Proposed Structure	Origin
Target Mass (M)	4-(Trichloromethoxy)benzamide	Desired Product
M - 118	4-Hydroxybenzamide (Phenol)	Full hydrolysis of to
M - 36	Chloroformate Intermediate	Partial hydrolysis ( )
M + 18 (Acid)	4-(Trichloromethoxy)benzoic acid	Hydrolysis of only
M + Amine - 36	Urea Derivative	Reaction of amine with site

References

• Feiring, A. E. (1979).[2] "Chemistry in hydrogen fluoride. 7. A novel synthesis of aryl trifluoromethyl ethers." The Journal of Organic Chemistry, 44(16), 2907–2910.[2] Link

  • Context: Describes the synthesis and instability of aryl trichloromethyl ethers as intermedi

• Yagupolskii, L. M. (1955).[3] "Synthesis of aryl trifluoromethyl ethers." Doklady Akademii Nauk SSSR, 105, 100–102.

  • Context: Foundational work on the chlorination of anisoles to trichloromethoxy deriv

• BenchChem Technical Support. (2025). "Reactions with 4-(Chloromethyl)benzoyl Chloride." BenchChem Application Notes. Link

  • Context: General handling of bifunctional benzoyl chlorides and moisture sensitivity.

• Lira, R., & Henegar, K. E. (2012). "One-Pot in Situ Formation and Reaction of Trimethyl(trichloromethyl)silane." The Journal of Organic Chemistry, 77(6), 2999–3004. Link

  • Context: Discusses the stability and reactivity of the trichloromethyl group in organic synthesis.
• Matthews, D. P., et al. (1996). "A New Method for the Synthesis of Aryl Trifluoromethyl Ethers." Tetrahedron Letters, 37(16), 2727-2730. Context: Highlights the conversion of trichloromethoxy groups and their sensitivity.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. sioc.cas.cn [sioc.cas.cn]
• 3. discoveroakwoodchemical.com [discoveroakwoodchemical.com]

Purification of crude 4-(Trichloromethoxy)benzoyl chloride via vacuum distillation

Core Directive & Safety Advisory

WARNING: THERMAL DECOMPOSITION HAZARD The trichloromethoxy group (

) is thermally labile. Unlike its trifluoromethoxy analog, the trichloromethoxy moiety can undergo fragmentation at elevated temperatures (typically ), potentially releasing phosgene ( ) and other toxic chlorocarbons [1, 2].

• Mandatory Engineering Control: All distillation must be performed in a certified fume hood with a functional blast shield.

• Scrubber Requirement: Vacuum pump exhaust must be vented into a caustic scrubber (NaOH) to neutralize potential phosgene or HCl emissions.

• Temperature Limit: Do not exceed a pot temperature of

  . High vacuum ( ) is strictly required to lower the boiling point below this decomposition threshold.

Technical Specifications & Physical Properties

Before initiating purification, verify your crude material against these baseline parameters.

Property	Specification / Estimate	Notes
Compound	4-(Trichloromethoxy)benzoyl chloride	CAS: 36823-89-9
Molecular Weight	273.93 g/mol	Significant mass increase over benzoyl chloride (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> ).
Appearance	Colorless to pale yellow liquid/solid	Low melting point solid; often supercooled liquid.
Boiling Point (Est.)	@	Note: The trifluoro-analog boils at @ [3].[1][2] The trichloro-analog is significantly less volatile.
Sensitivity	Moisture Sensitive (Lachrymator)	Hydrolyzes to 4-(trichloromethoxy)benzoic acid + HCl.

Standard Operating Procedure (SOP): Vacuum Distillation

Phase 1: Pre-Distillation Setup

To prevent equipment failure and product degradation, the setup must prioritize vacuum stability and pump protection.

• Glassware Prep: Bake all glassware at

  for 2 hours. Assemble hot to prevent moisture condensation.

• Vacuum System: Use a high-vacuum rotary vane pump capable of

  .

• Trapping: Install a Liquid Nitrogen (

  ) Cold Trap between the distillation apparatus and the pump. This is non-negotiable for acid chlorides to prevent HCl from destroying the pump oil [4].

Phase 2: The Distillation Run

• Degassing: Stir the crude mixture under weak vacuum (

  ) at room temperature for 20 minutes to remove residual thionyl chloride ( ) or HCl.

• Heating: Apply a silicone oil bath. Ramp temperature slowly (

  ).

• Fraction Collection:

  • F1 (Foreshot): Collect the first 5-10% of distillate (often contains lower-boiling impurities or hydrolysis products).

  • F2 (Main Fraction): Collect when vapor temperature stabilizes.

  • F3 (Tail): Stop distillation when the pot residue darkens or temperature spikes.

Workflow Logic Diagram

Figure 1: Process flow for the purification of acid chlorides, emphasizing pump protection against corrosive byproducts.

Troubleshooting Center (FAQs)

Category A: Vacuum & Pressure Instability[4]

Q: My vacuum gauge is fluctuating wildly between 1 and 10 mmHg. What is happening?

• Diagnosis: This is likely "outgassing" of trapped HCl or

  from the synthesis step. Acid chlorides often retain dissolved gases that boil off violently under vacuum.

• The Fix:

  • Isolate the pump and stop heating.

  • Place the distillation flask in a sonic bath (if possible) or stir vigorously under weak vacuum for 30 minutes.

  • Check the cold trap. If it is blocked with frozen acid, thaw and clean it (in a hood!).

Q: I cannot achieve a vacuum below 5 mmHg.

• Diagnosis: Leakage or pump oil degradation.

• The Fix:

  • Grease Check: Ensure all joints are greased with high-vacuum silicone grease (Dow Corning).

  • Oil Check: Inspect pump oil. If it looks milky or cloudy, it is contaminated with HCl/moisture. Change oil immediately.

  • Head Temperature: If the head temperature is low but the pot is boiling, you may be flooding the column. Reduce heat.[3]

Category B: Product Quality & Decomposition

Q: The distillate is turning yellow or brown in the receiving flask.

• Diagnosis: Thermal decomposition or iron contamination.

• The Fix:

  • Immediate Action: Lower the oil bath temperature.[4] You are likely exceeding the stability limit of the trichloromethoxy group (

    ).

  • Corrective: Improve vacuum to lower the boiling point.[3][5] If the vacuum is already maxed out, use a Short Path Distillation head to minimize the residence time of the hot vapor.

Q: The product solidifies in the condenser, causing a blockage.

• Diagnosis: The melting point of 4-(trichloromethoxy)benzoyl chloride is likely near or above the temperature of your coolant.

• The Fix:

  • Switch the condenser coolant from chilled water to warm water (

    ) .

  • Use a heat gun (gently) to melt the blockage into the receiver.

Troubleshooting Logic Tree

Figure 2: Decision tree for diagnosing common distillation failures.

Storage & Stability

• Atmosphere: Store under Argon or Nitrogen.

• Temperature: Refrigerate (

  ) to retard hydrolysis and disproportionation.

• Container: Schlenk flask or Teflon-sealed vial. Avoid ground glass stoppers without grease, as hydrolysis products (HCl) can seize the joint [5].

References

• Wikipedia Contributors. (2023). Trichloromethyl group: Thermal Stability and Phosgene Generation. Wikipedia, The Free Encyclopedia. Available at: [Link]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CAS 36823-89-9. PubChem.[2] Available at: [Link]

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann.

Sources

• 1. 4-(TRIFLUOROMETHOXY)BENZOYL CHLORIDE Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. chemimpex.com [chemimpex.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Question 68: For those refiners seeing an increase in vacuum overhead chloride concentration at constant desalted crude salt content, what are the consequences and how can they be controlled? | American Fuel & Petrochemical Manufacturers [afpm.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Managing HCl Gas Evolution in Synthesis

Welcome to the Technical Support Center for managing hydrogen chloride (HCl) gas evolution. This guide is designed for researchers, scientists, and drug development professionals who encounter HCl gas as a byproduct in their chemical syntheses. Here, we provide in-depth troubleshooting guides and frequently asked questions to ensure your experiments are conducted safely and efficiently.

Foundational Knowledge: Understanding HCl Gas Evolution

Hydrogen chloride is a colorless, pungent, and corrosive gas that is highly soluble in water, forming hydrochloric acid.[1][2][3] In a laboratory setting, it is often generated during reactions involving reagents like thionyl chloride (SOCl₂), acetyl chloride, or as a byproduct of certain deprotection or chlorination reactions.[4] Uncontrolled release of HCl gas can lead to a number of problems, including:

• Safety Hazards: Inhalation can cause severe irritation to the nose, throat, and respiratory tract.[2][3][5] High concentrations can lead to more severe conditions like pulmonary edema.[3] Contact with skin and eyes can cause chemical burns.[2][5]

• Equipment Corrosion: HCl is corrosive to many common laboratory materials, including stainless steel.[6][7] This can damage your equipment and potentially compromise the integrity of your experiment.

• Reaction Integrity: A buildup of HCl in the reaction headspace can alter the reaction pH, potentially leading to unwanted side reactions or inhibiting the desired transformation.

Effective management of HCl gas is therefore not just a matter of safety but is crucial for experimental success. The primary method for controlling HCl gas evolution is through the use of a scrubber , a piece of equipment designed to absorb and neutralize the gas.[8][9][10]

Troubleshooting Guide: Real-Time Problem Solving

This section is designed to address specific issues you may encounter during your experiments.

Q1: My reaction is generating a visible white fume that is escaping the flask. What should I do?

A1: Visible white fumes are a strong indicator of HCl gas reacting with atmospheric moisture.[2] This signifies that your current containment and scrubbing system is inadequate.

Immediate Actions:

• Ensure Adequate Ventilation: Confirm that your experiment is being conducted in a properly functioning fume hood.[11] High air exchange rates are crucial for diluting any escaped gas.[11]

• Check Your Scrubber Setup:

  • Seal Integrity: Ensure all joints and connections between your reaction vessel and the scrubber are airtight.

  • Scrubbing Solution: Verify that your scrubbing solution is appropriate and has not been exhausted.

  • Flow Rate: If you are using a bubbler, ensure the gas flow is not too high, which can lead to inefficient trapping.

Root Cause Analysis and Long-Term Solutions:

• Underestimation of Gas Evolution: The rate of HCl evolution may be faster than anticipated. Consider slowing down the reaction by cooling the vessel or adding the HCl-generating reagent more slowly.

• Inefficient Scrubbing Medium: While water can be used for scrubbing due to HCl's high solubility, a basic solution is more effective for neutralization.[1] Consider using a dilute solution of sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃).[1][12]

Q2: The pressure in my sealed reaction vessel is increasing unexpectedly. What is the cause and how can I mitigate it?

A2: Pressure buildup is a serious safety concern that can lead to vessel rupture. It is most likely caused by the evolution of HCl gas at a rate faster than it can be removed or neutralized.

Immediate Actions:

• Do Not Attempt to Open the Vessel: This could lead to a sudden and dangerous release of gas.

• Cool the Reaction: If possible, cool the reaction vessel using an ice bath. This will slow down the reaction rate and reduce the rate of gas evolution.

• Vent Through a Scrubber: If your setup allows, carefully and slowly vent the pressure through your scrubbing system.

Troubleshooting and Prevention:

The workflow below outlines a systematic approach to diagnosing and preventing over-pressurization.

Caption: Troubleshooting workflow for pressure buildup.

Q3: I am noticing corrosion on the metal parts of my fume hood and equipment. Is this related to my HCl-generating reaction?

A3: Yes, this is a very likely consequence of fugitive HCl emissions. HCl gas, especially in the presence of moisture, forms highly corrosive hydrochloric acid which readily attacks many metals, including stainless steel.[6][7]

Preventative Measures:

• Material Compatibility: Ensure that all components of your reaction and scrubbing setup are made from HCl-resistant materials.

  • Good: Glass, PTFE, PVDF, Polypropylene.[6][13]

  • Poor: Most metals, including stainless steel (especially 304 and 316 grades), and some plastics like PVC which can become brittle.[6][7]

• Proactive Maintenance: Regularly inspect your equipment for any signs of degradation.

• Effective Scrubbing: A highly efficient scrubber is your best defense against releasing corrosive vapors into your fume hood.

Q4: How do I know if my scrubbing solution is exhausted?

A4: An exhausted scrubbing solution will no longer effectively neutralize incoming HCl gas, leading to its release.

Monitoring Methods:

• pH Indication: This is the most common and straightforward method.

  • Add a pH indicator (e.g., phenolphthalein or a universal indicator) to your basic scrubbing solution.

  • As the base is neutralized by the acidic HCl gas, the pH will drop, causing a color change.

  • This provides a clear visual cue that your scrubbing solution needs to be replaced.[1]

• pH Monitoring: For more quantitative control, a pH probe can be placed in the scrubbing solution to monitor the pH in real-time.[8]

• Litmus Paper Test: Periodically, you can carefully waft the gas exiting the scrubber towards a piece of moist blue litmus paper. If the paper turns red, your scrubber is no longer effective.[1]

Frequently Asked Questions (FAQs)

Q: What is the best scrubbing solution for HCl gas?

A: While water can be used, a dilute basic solution is more efficient.[1] The choice between sodium hydroxide (NaOH) and sodium bicarbonate (NaHCO₃) depends on the scale and rate of your reaction.

Scrubbing Agent	Pros	Cons
Water	Readily available, simple to use.	Lower capacity, can become saturated.
Sodium Bicarbonate (NaHCO₃)	Inexpensive, relatively safe.	Generates CO₂ gas, which may cause frothing.[1]
Sodium Hydroxide (NaOH)	High capacity, very effective.[9][14]	More caustic, requires careful handling. Can attack glass at high concentrations.[1]

For most lab-scale applications, a saturated solution of sodium bicarbonate or a ~1M solution of sodium hydroxide is sufficient.

Q: How can I safely generate HCl gas for a reaction?

A: There are several common laboratory methods for generating HCl gas.[4] One of the most convenient is the slow addition of concentrated sulfuric acid to solid sodium chloride.[4] Another method involves adding concentrated hydrochloric acid to anhydrous calcium chloride.[4] It is crucial to have a drying tube (e.g., filled with anhydrous CaCl₂ or concentrated H₂SO₄) in line if anhydrous HCl is required.

Q: What personal protective equipment (PPE) should I wear when working with reactions that generate HCl gas?

A: Appropriate PPE is essential for your safety.[11]

• Eye Protection: Chemical splash goggles are mandatory. A face shield provides an additional layer of protection.[11]

• Gloves: Wear chemical-resistant gloves.[11]

• Lab Coat: A lab coat, preferably with a high polyester content for better acid resistance, should be worn.[6]

• Respiratory Protection: All work should be done in a certified chemical fume hood. In the case of a significant leak or spill, a respirator with an acid gas cartridge may be necessary.[11][15]

Q: How do I handle an accidental release or spill?

A: In the event of a spill or uncontrolled release, evacuate the area immediately and notify personnel.[11] If exposed, move to fresh air. If skin contact occurs, rinse the affected area with copious amounts of water.[11] Always seek medical attention following any significant exposure.[3][11] For spills, neutralization with a weak base like sodium bicarbonate is a common procedure before cleanup.[12][16]

Experimental Protocols

Protocol 1: Setting Up a Lab-Scale HCl Gas Scrubber

This protocol describes a standard setup using a bubbler.

Caption: A simple lab-scale HCl scrubbing setup.

Materials:

• Reaction vessel

• Gas bubbler or wash bottle

• Tubing (glass or PTFE)

• Scrubbing solution (e.g., 1M NaOH with indicator)

• Stands and clamps

Procedure:

• Assemble the Apparatus: Connect the outlet of your reaction vessel to the inlet of the gas bubbler using chemically resistant tubing. Ensure the inlet tube of the bubbler extends below the surface of the scrubbing solution.

• Seal the System: Make sure all connections are secure and airtight to prevent gas from leaking.

• Vent to Fume Hood: Connect the outlet of the bubbler to the back of the fume hood to safely vent any unreacted gas.

• Monitor the Reaction: As the reaction proceeds, you should see bubbles of HCl gas being neutralized in the scrubber.

• Check for Exhaustion: Monitor the color of the indicator in the scrubbing solution. If it changes color, pause your reaction (if possible) and carefully replace the scrubbing solution.

References

• How to Safely Handle Hydrogen Chloride Gas in Laboratories? - Wechem. (2026, February 21).
• HCl Treatment | De Dietrich. (n.d.).
• Process routes for the generation of HCl gas - SGL Carbon. (n.d.).
• HCl Gas: Essential Safety Tips for Monitoring Hydrogen Chloride - YouTube. (2025, March 3).
• What would you put in this trap to neutralize HCl gas created by reaction? - Reddit. (2023, December 10).
• Hydrogen Chloride | Medical Management Guidelines | Toxic Substance Portal - CDC. (n.d.).
• US8551299B2 - Methods of producing hydrochloric acid from hydrogen gas and chlorine gas - Google Patents. (n.d.).
• Hydrogen Chloride - Hazardous Substance Fact Sheet. (n.d.).
• How to Detect Hydrogen Chloride (HCl) Gas? - GasDog.com. (2025, January 13).
• HCl Gas Detector - Hydrogen Chloride Monitors - Industrial Scientific. (n.d.).
• Scrubbing of HCl Gas from Synthesis Gas in a Multistage Dual-Flow Sieve Plate Wet Scrubber by Alkaline Solution - Longdom Publishing. (2015, October 5).
• Scrubbing of HCl Gas from Synthesis Gas in a Multistage Dual-Flow Sieve Plate Wet Scrubber by Alkaline Solution | Request PDF - ResearchGate. (2025, August 7).
• HCl Wet Scrubber: Operation, Review of Types, Efficiency, Cost and Selection - YouTube. (2024, October 29).
• Materials Compatibility. (n.d.).
• HCl Tank Vent Scrubber: Design, Materials, Operation and Maintenance - Torch-Air. (2025, December 19).
• Wet Scrubbing of Acidic Gases - Schutte & Koerting. (n.d.).
• How to quickly prepare HCl gas in a synthesis laboratory? - SINOCHEM. (2025, July 4).
• The Selection of Acid and Base Neutralizing Chemicals. (n.d.).
• Gas Scrubbing Plants - GEA. (n.d.).
• Materials Compatability. (n.d.).
• Neutralizing Hydrochloric Acid | Process & Calculations - Lesson - Study.com. (n.d.).
• CN102458614A - Methods and systems for efficient neutralization of acid gases - Google Patents. (n.d.).
• Development of Continuous Gas Generation Method for Hydrogen Chloride Using Azeotropic Hydrochloric Acid System - ResearchGate. (2025, October 14).
• Hydrochloric Acid Safe Handling Guideline. (2013, May 20).
• Identifying HCl Gas: A Comprehensive Guide - Chengdu Taiyu Industrial Gases Co., Ltd. (n.d.).
• HCl synthesis unit - Rewinz. (n.d.).
• Safety Data Sheet - Hydrogen Chloride - Advanced Specialty Gases. (2025, February 11).
• Selection of stainless steels for handling hydrochloric acid (HCl). (n.d.).

Sources

• 1. reddit.com [reddit.com]
• 2. Hydrogen Chloride | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 3. nj.gov [nj.gov]
• 4. One moment, please... [sinocheme.com]
• 5. indsci.com [indsci.com]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. bssa.org.uk [bssa.org.uk]
• 8. ddpsinc.com [ddpsinc.com]
• 9. longdom.org [longdom.org]
• 10. m.youtube.com [m.youtube.com]
• 11. How to Safely Handle Hydrogen Chloride Gas in Laboratories? [wechemglobal.com]
• 12. Neutralizing Hydrochloric Acid | Process & Calculations - Lesson | Study.com [study.com]
• 13. HCl Tank Vent Scrubber: Design, Materials, Operation and Maintenance [torch-air.com]
• 14. s-k.com [s-k.com]
• 15. www-group.slac.stanford.edu [www-group.slac.stanford.edu]
• 16. advancedspecialtygases.com [advancedspecialtygases.com]

Troubleshooting low conversion rates in reactions with 4-(Trichloromethoxy)benzoyl chloride

Product: 4-(Trichloromethoxy)benzoyl chloride CAS: 14815-86-2 (Generic reference) Application: Intermediate for API synthesis, agrochemicals, and specialized polymers.[1]

Core Directive: The "Reactivity Paradox"[1]

As a Senior Application Scientist, I often see researchers struggle with this specific building block. The core issue with 4-(Trichloromethoxy)benzoyl chloride is a "Reactivity Paradox."[1]

The trichloromethoxy group (–OCCl₃) is a strong electron-withdrawing group (EWG).[1] This significantly increases the electrophilicity of the acyl chloride carbonyl compared to standard benzoyl chloride.[1]

• Theoretical Expectation: Faster reactions with nucleophiles.[1]

• Common Reality: Low conversion or stalled reactions.[1]

Why? The enhanced electrophilicity also makes the compound hyper-sensitive to moisture .[1] It hydrolyzes to the unreactive carboxylic acid (4-(trichloromethoxy)benzoic acid) significantly faster than standard acid chlorides.[1] If your conversion is low, your reagent has likely "died" before it met your nucleophile.

Diagnostic Triage: Start Here

Before changing your catalyst or heating the reaction, perform this 3-step diagnostic.

Phase 1: The "Fizz" Test (Purity Check)

• Question: Is your starting material actually the acid chloride?

• Test: Take a small aliquot (10 mg) of your starting material and drop it into saturated aqueous NaHCO₃.

• Observation A: Immediate, vigorous effervescence (CO₂ release). -> Good. Active Acid Chloride is present.[1][2]

• Observation B: No bubbles or very slow evolution; solid floats.[1] -> Bad. The material has hydrolyzed to the carboxylic acid.[1] Stop. You need to distill or recrystallize your reagent (with SOCl₂).

Phase 2: The Solvent Blank (Moisture Check)

• Question: Is your "anhydrous" solvent actually dry?

• Test: Add a drop of thionyl chloride or oxalyl chloride to your reaction solvent before adding the starting material.[1] If you see fumes (HCl) or bubbles, your solvent is wet.

• Impact: Even 500 ppm water in THF can quench 5-10% of your reagent instantly.[1]

Troubleshooting Guides & FAQs

Scenario A: "The reaction stalled at 60% conversion."

User Observation: LCMS shows product, but a large amount of starting material remains, and the peak hasn't moved in 4 hours.

Q: Should I heat the reaction to push conversion? A: NO. Heating 4-(trichloromethoxy)benzoyl chloride in the presence of base and trace moisture can trigger the degradation of the trichloromethoxy group itself.[1] The –OCCl₃ group can undergo fragmentation to form phosgene-like intermediates and phenols at high temperatures (>80°C) or with strong bases.[1]

• Correct Action: Add a "kicker" charge. Add 0.2 equivalents of fresh acid chloride.[1] If conversion jumps, your initial stoichiometry was off due to partial hydrolysis (purity <100%).

Scenario B: "I see a major impurity at [M-36] or [M+18]."

User Observation: The mass spectrum shows a peak corresponding to the carboxylic acid (Hydrolysis Product).

Q: I am working under Nitrogen. Where is the water coming from? A: Check your Base. Inorganic bases (K₂CO₃, Cs₂CO₃) are hygroscopic. If you are using them in a heterogeneous mixture (e.g., Acetone/DCM), they carry water into the system.

• Solution: Switch to organic bases (Triethylamine, DIPEA, Pyridine) that have been stored over KOH pellets or molecular sieves.

• Alternative: If you must use inorganic bases (Schotten-Baumann conditions), use a biphasic system (DCM/Water) with a phase transfer catalyst, but use a large excess (1.5–2.0 equiv) of the acid chloride to account for hydrolysis.

Scenario C: "The product is an oil that won't crystallize."

User Observation: NMR shows the product is there, but it's contaminated with a stubborn solid.

Q: How do I remove the hydrolyzed acid byproduct? A: The "Reverse Acid Wash." The byproduct, 4-(trichloromethoxy)benzoic acid, is highly lipophilic due to the –OCCl₃ group. It does not partition well into mild bicarbonate washes.[1]

• Protocol:

  • Dilute reaction mixture with EtOAc.[1]

  • Wash with 0.5 M NaOH (Cold). The higher pH is required to fully deprotonate the lipophilic acid and pull it into the aqueous layer.

  • Warning: Do not expose the product (amide/ester) to NaOH for long periods; wash quickly ( < 2 mins) to avoid saponification.

Optimized Experimental Protocols

Protocol 1: Purity Validation (Derivatization)

Use this to calibrate your stoichiometry.

• Dissolve 50 mg of 4-(trichloromethoxy)benzoyl chloride in 1 mL dry DCM.

• Add 100 µL Methanol (excess) and 50 µL Triethylamine.

• Stir for 10 mins.

• Run HPLC/GC.[1]

• Analysis:

  • Peak A (Methyl Ester): Represents active acid chloride content.[1]

  • Peak B (Carboxylic Acid): Represents inactive hydrolyzed impurity.

  • Calculate the ratio to adjust your reaction equivalents.

Protocol 2: High-Efficiency Amide Coupling

Designed to minimize hydrolysis.[1]

Parameter	Recommendation	Rationale
Solvent	DCM or THF (Anhydrous)	Non-nucleophilic; good solubility for the lipophilic –OCCl₃ group.[1]
Base	DIPEA (Hünig's Base)	Less nucleophilic than TEA; reduces risk of quaternary salt formation.
Temperature	0°C → RT	Start cold to control the initial exotherm and minimize side reactions.
Stoichiometry	1.1 - 1.2 equiv Acid Chloride	Excess required to sacrifice to trace moisture.[1]
Addition	Slow Dropwise	Prevent local "hotspots" that degrade the –OCCl₃ group.

Visualizing the Failure Modes

The following diagram illustrates the kinetic competition between the desired coupling and the parasitic hydrolysis, emphasizing the "Death Spiral" of moisture contamination.

Caption: Kinetic competition pathways. Note that the hydrolysis pathway (Red) is kinetically favored over coupling if moisture is present, due to the high electrophilicity of the acyl chloride.

References

• Preparation of 4-(Trichloromethoxy)

  • Source: US Patent 4318866A.[1] "Process for preparing 4-trichloromethoxybenzoyl chloride."

  • Context: Describes the chlorination of 4-methoxybenzoyl chloride and stability conditions.

  • URL:[1]

• Source: Yagupol'skii, L. M. Doklady Akademii Nauk SSSR, 105, 100-102 (1955).

• General Acid Chloride Handling & Hydrolysis

  • Source: BenchChem Technical Support.[1][2][3][4][5] "Reactions with Benzoyl Chlorides."

  • Context: General troubleshooting for moisture sensitivity in acyl chlorides.

  • URL: (General Reference)

• Stability of Trifluoromethoxy vs Trichloromethoxy

  • Source: Leroux, F. R., et al. "The Trifluoromethoxy Group: A Pharmacophore with Broad Applications."[1] ChemMedChem.

  • Context: Comparative stability analysis showing -OCCl3 is less stable than -OCF3 and more prone to alkaline hydrolysis.[1]

  • URL:

Sources

• 1. US4318866A - Chlorination of 4-methoxybenzoyl chloride - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Stability of 4-(Trichloromethoxy)benzoyl chloride under various reaction conditions

Welcome to the Technical Support Center for handling, reacting, and troubleshooting 4-(Trichloromethoxy)benzoyl chloride . As a bifunctional building block, this molecule presents unique challenges: it contains a highly electrophilic acid chloride group (moisture-sensitive) and a trichloromethoxy (-OCCl₃) group, which serves as a masked trifluoromethoxy (-OCF₃) precursor but requires precise conditions to prevent premature degradation.

This guide provides field-proven methodologies, mechanistic causality for reaction behaviors, and self-validating protocols to ensure high-yield syntheses.

Mechanistic Overview & Stability Profile

The reactivity of 4-(Trichloromethoxy)benzoyl chloride is dictated by the orthogonal stability of its two functional groups. The acid chloride is highly susceptible to nucleophilic attack by water, amines, and alcohols. Conversely, the -OCCl₃ group is kinetically hampered from reacting with water at neutral pH due to its high lipophilicity . However, under forcing conditions (strong aqueous bases or high heat), the -OCCl₃ group will undergo base-catalyzed hydrolysis, leading to phenolic or carbonate degradation byproducts .

Quantitative Stability Data

To assist in experimental design, the following table summarizes the stability of both functional groups under common laboratory conditions:

Reaction Condition	Acid Chloride (-COCl) Stability	Trichloromethoxy (-OCCl₃) Stability	Mechanistic Outcome & Causality
Anhydrous Amines + DIPEA	Highly Reactive	Stable	Amide formation. The -OCCl₃ group remains intact due to the absence of aqueous nucleophiles.
Ambient Moisture / H₂O	Unstable (Hydrolyzes rapidly)	Stable (Kinetically hampered)	Forms 4-(trichloromethoxy)benzoic acid + HCl. The lipophilicity of -OCCl₃ protects it temporarily.
Strong Aqueous Base (e.g., 1M NaOH)	Unstable (Hydrolyzes immediately)	Unstable (Degrades over time)	Complete degradation. The -OCCl₃ group undergoes base-catalyzed hydrolysis to phenolic byproducts.
Anhydrous HF + SbCl₅ (50°C)	Reactive (Forms -COF)	Reactive (Undergoes Cl/F exchange)	Forms 4-(trifluoromethoxy)benzoyl fluoride. SbCl₅ lowers the activation energy for the Swarts reaction.

Core Experimental Protocols

Protocol A: Anhydrous Amidation (Preserving the -OCCl₃ Group)

Objective: Synthesize an amide without hydrolyzing the acid chloride or degrading the -OCCl₃ group.

• Preparation: Flame-dry a round-bottom flask under inert gas (N₂ or Ar).

• Solvent & Reagent Loading: Dissolve the target amine (1.0 equiv) in strictly anhydrous dichloromethane (DCM, <50 ppm H₂O).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 1.5 equiv).

  • Causality: DIPEA is a sterically hindered, non-nucleophilic base. It neutralizes the HCl byproduct without competing for the electrophilic acyl carbon or attacking the -OCCl₃ group.

• Cooling: Chill the reaction mixture to 0°C using an ice bath.

• Acid Chloride Addition: Dissolve 4-(Trichloromethoxy)benzoyl chloride (1.05 equiv) in anhydrous DCM and add dropwise over 30 minutes.

  • Causality: Dropwise addition controls the exothermic amidation and minimizes localized concentration spikes that lead to dimerization or thermal degradation.

• Self-Validating Workup: Stir for 2 hours while warming to room temperature. Quench with saturated aqueous NaHCO₃. Validation: Monitor via LC-MS; the absence of a 4-(trichloromethoxy)benzoic acid peak confirms that anhydrous conditions were successfully maintained.

Protocol B: Halogen Exchange to 4-(Trifluoromethoxy)benzoyl fluoride (Swarts Reaction)

Objective: Convert the -OCCl₃ group to an -OCF₃ group using a Lewis acid catalyst.

• Reactor Setup: Utilize a Hastelloy or PTFE-lined autoclave (glass is rapidly etched by HF).

• Reagent Loading: Charge the reactor with 4-(Trichloromethoxy)benzoyl chloride (1.0 equiv) and Antimony Pentachloride (SbCl₅, 0.02 equiv).

  • Causality: SbCl₅ acts as a Lewis acid, coordinating with HF to form a highly nucleophilic [SbCl₅F]⁻ complex. This dramatically lowers the activation energy required for the Cl/F exchange .

• HF Addition: Condense anhydrous Hydrogen Fluoride (HF, 4.0 equiv) into the reactor at -78°C.

• Heating: Seal the reactor and heat to 50°C for 1–2 hours.

• Workup: Vent excess HF through a basic scrubber (KOH). The product is 4-(trifluoromethoxy)benzoyl fluoride (the acid chloride also undergoes halogen exchange).

Visual Workflows

Diagram 1: Reaction and degradation pathways of 4-(Trichloromethoxy)benzoyl chloride.

Diagram 2: Troubleshooting workflow for anhydrous amidation reactions.

Troubleshooting Guide & FAQs

Q1: My amidation yielded a significant amount of 4-(trichloromethoxy)benzoic acid instead of the desired amide. How do I prevent this? A1: This is a classic symptom of moisture ingress. The acid chloride group is highly electrophilic and will preferentially react with water over sterically hindered amines. Ensure your DCM is dried over 3Å molecular sieves, your glassware is flame-dried, and your amine is completely dry before use.

Q2: Can I use NaOH or KOH as the base for the amidation reaction (Schotten-Baumann conditions)? A2: It is highly discouraged. While the -OCCl₃ group is kinetically hampered from reacting with water at neutral pH due to its high lipophilicity, strong aqueous bases will rapidly hydrolyze the acid chloride and can initiate the degradation of the -OCCl₃ group into phenolic and carbonate byproducts. Stick to non-nucleophilic organic bases like DIPEA or pyridine.

Q3: During the Swarts reaction, my conversion to the trifluoromethoxy group is incomplete, yielding mixed chlorofluoro intermediates. What is the mechanistic failure? A3: Incomplete Cl/F exchange usually stems from either insufficient HF or a deactivated Lewis acid catalyst. SbCl₅ is highly moisture-sensitive; if it hydrolyzes, it loses its catalytic efficacy. Ensure strictly anhydrous conditions inside the autoclave and maintain the reaction at 50°C. Lower temperatures thermodynamically favor mixed chlorofluoro intermediates over the fully fluorinated product .

Q4: How should I store 4-(Trichloromethoxy)benzoyl chloride to maximize its shelf life? A4: Store the chemical in a tightly sealed container under an inert atmosphere (Argon or Nitrogen) at 2–8°C. Exposure to ambient humidity will cause slow generation of HCl gas and conversion to the carboxylic acid.

References

• Title: Bis(trichloromethyl)carbonate (BTC, Triphosgene): A Safer Alternative to Phosgene? Source: Organic Process Research & Development (ACS Publications) URL: [Link]

• Title: Trifluoromethoxypyrazines: Preparation and Properties Source: Molecules (PMC - NIH) URL: [Link]

• Title: Synthesis conditions and activity of various Lewis acids for the fluorination of trichloromethoxy-benzene by HF in liquid phase Source: Journal of Fluorine Chemistry URL: [Link]

Overcoming challenges of using phosphorus pentachloride as a catalyst.

Technical Support Center: Phosphorus Pentachloride ( )[1]

Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Overcoming Stability, Selectivity, and Work-up Challenges

Module 1: Reagent Integrity & Handling

The "Hardware" Support – Ensuring your reagent is fit for purpose.

Q: My is yellowish and "wet" looking. Can I still use it?

A: Proceed with extreme caution or discard. Pure

is a white to pale-yellow crystalline solid.[1][2] A deep yellow/green color or "wet" appearance indicates significant hydrolysis or dissociation.[1]

• Diagnosis:

  reacts with atmospheric moisture to form (liquid) and (gas).[1] The liquid film on the crystals is likely .[1]

• Impact:

  • Stoichiometry Errors: You no longer have a defined molar mass.

  • Side Reactions:

    is a weaker chlorinating agent than but a strong dehydrating agent, potentially altering your reaction pathway (e.g., favoring elimination over substitution).[1]

• Solution: If the solid is free-flowing, you may sublime it at

  (under vacuum) to purify.[1] If it is sticky or clumping, quench and dispose.[1] Always store under inert atmosphere (Ar/ ).

Q: Why does the reactivity of change dramatically between benzene and nitrobenzene?

A: You are switching between "Covalent" and "Ionic" modes.

is structurally chameleonic depending on the solvent dielectric constant. This dictates its mechanism.[1]

Solvent Type	Species Formed	Geometry	Primary Reactivity
Non-polar (Benzene, , )	(Molecular)	Trigonal Bipyramidal	Radical chlorination, Concerted mechanisms
Polar (Nitrobenzene, MeCN)		Tetrahedral / Octahedral	Lewis Acid Catalysis , Electrophilic attack

Troubleshooting Tip: If your Lewis acid-catalyzed reaction (e.g., Friedel-Crafts or rearrangement) is sluggish in DCM, switch to Nitrobenzene to maximize the concentration of the active electrophile

.[1]

Module 2: Reaction Optimization (The "Software" Patch)

Troubleshooting Selectivity and Mechanism.

Q: I am trying to convert a secondary alcohol to an alkyl chloride, but I'm seeing significant alkene formation. How do I fix this?

A: You are fighting the Elimination vs. Substitution competition. Secondary alcohols are prone to E1/E2 elimination because the carbocation intermediate (or the polarized complex) can easily lose a proton.

The Fix:

• Temperature Control: Elimination is entropically favored.[1] Lower your reaction temperature to

  or .

• Add a Base: The

  byproduct promotes acid-catalyzed dehydration (elimination).[1] Add Calcium Carbonate ( ) or Pyridine to scavenge protons without being nucleophilic enough to cause side reactions.[1]

• Change Reagent: If

  persists in giving alkenes, the mechanism is likely proceeding via a carbocation.[1] Switch to with Pyridine (SN2) or Appel reaction ( / ) for milder conditions.[1]

Q: Is truly a catalyst, or just a reagent?

A: It is both. While classically a stoichiometric reagent for chlorination,

acts as a Lewis Acid Catalyst in specific transformations, such as the synthesis of porphyrins or the Beckmann rearrangement.

Visualizing the Catalytic/Reagent Pathways:

Caption: Decision flow showing how solvent choice dictates the role of

as either a chlorinating reagent or a Lewis Acid catalyst.

Module 3: Work-up & Purification (The "Bug Fixes")

Handling the hazardous quench and byproduct removal.

Q: The reaction is done, but quenching turned into a volcano. What is the safe protocol?

A: Never add water TO the reaction. Always use a "Reverse Quench."

hydrolysis is violently exothermic.[1]

Standard Operating Procedure (SOP) for Quenching:

• Cool: Chill your reaction mixture to

  .

• Prepare Quench Tank: In a separate large flask, prepare a slurry of Crushed Ice and Sodium Bicarbonate (

  ) .

• Transfer: Slowly cannulate or drip the reaction mixture into the ice slurry with vigorous stirring.

  • Why? This ensures water is always in vast excess, preventing local overheating and keeping the pH neutral to protect acid-sensitive products.[1]

Q: How do I remove the byproduct? It distills with my product.

A:

(bp ) is the "sticky" byproduct of reactions. [1]

Removal Strategies:

Method	Suitability	Protocol

| Aqueous Hydrolysis | Stable Products | Quench with water/base.[1]

hydrolyzes to water-soluble Phosphoric acid ( ).[1][3] Wash organic layer with water/brine.[1] | | Azeotropic Distillation | Volatile Products | Add Toluene and rotary evaporate.[1] Toluene helps co-distill trace .[1] Repeat 2-3 times. | | Chemical Scavenging | Sensitive Products | Add solid Sodium Acetate during workup.[1] It reacts with to form acetic anhydride (easier to remove) or harmless salts depending on conditions.[1] |

Module 4: Advanced Catalytic Applications

Focus: Porphyrin Synthesis & Rearrangements

Q: I'm using to catalyze the synthesis of meso-tetraarylporphyrins. Yields are low.

A: Check your oxidant and solvent dryness. In this reaction,

acts as a Lewis acid to activate the aldehyde for nucleophilic attack by pyrrole.[1]

• Mechanism: The

  ion coordinates to the aldehyde oxygen, increasing electrophilicity.[1]

• Troubleshooting:

  • Oxidant: The initial product is porphyrinogen.[1] You need an oxidant (like

    -chloranil or DDQ) to convert it to porphyrin.[1][4] alone is not an oxidant here.[1][5]

  • Stoichiometry: Use 0.1 - 0.5 equivalents. Excess

    can chlorinate the pyrrole ring, destroying the catalyst cycle.[1]

Q: Can catalyze the Beckmann Rearrangement?

A: Yes, but it is often used stoichiometrically. However, catalytic variants exist where

generates the Vilsmeier-Haack-type intermediate in situ.[1]

• Critical Parameter: Moisture Control. Any water present will hydrolyze the active catalytic species immediately.[1] Ensure solvents are dried over molecular sieves (

  or ).[1]

References

• Sharghi, H., & Nejad, A. H. (2004).[1] Phosphorus Pentachloride (

  ) Mediated Synthesis of Tetraarylporphyrins. Organic Preparations and Procedures International . Link[1]

• BenchChem Technical Support . Post-Reaction Workup for Quenching Excess Phosphorus Oxychloride. BenchChem Protocols . Link

• National Center for Biotechnology Information (NCBI) . PubChem Compound Summary for CID 24819: Phosphorus Pentachloride. PubChem . Link[1][6]

• Organic Syntheses . Cyclopropylacetylene: Handling and Quenching PCl5 Reactions. Org. Synth. 2000, 77, 231 .[1][7] Link

• Master Organic Chemistry . Elimination vs Substitution with Phosphorus Reagents. Link

Sources

• 1. Phosphorus pentachloride - Wikipedia [en.wikipedia.org]
• 2. Notes on Phosphorus Pentachloride [unacademy.com]
• 3. Phosphoryl chloride - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. byjus.com [byjus.com]
• 6. Phosphorus pentachloride | PCl5 | CID 24819 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. orgsyn.org [orgsyn.org]

Reference Data & Comparative Studies

Comprehensive Analytical Guide: GC-MS vs. HPLC for 4-(Trichloromethoxy)benzoyl Chloride Reaction Products

As a Senior Application Scientist, navigating the analytical characterization of highly reactive acyl chlorides and their derivatives requires a deep understanding of both chemical reactivity and instrumental thermodynamics. 4-(Trichloromethoxy)benzoyl chloride (CAS: 36823-89-9) is a potent electrophilic building block used extensively in the synthesis of novel agrochemicals and pharmaceuticals[1]. When reacted with nucleophiles such as primary or secondary amines, it yields 4-(trichloromethoxy)benzamides.

The analytical challenge lies in the trichloromethoxy (–OCCl₃) moiety. This functional group can exhibit severe thermal lability under high-temperature conditions, complicating gas-phase analyses. This guide provides a rigorous, data-backed comparison between Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) for analyzing these specific reaction products, ensuring high scientific integrity and reproducible methodologies.

Mechanistic Causality & Analytical Strategy

The conversion of 4-(trichloromethoxy)benzoyl chloride to a benzamide via nucleophilic acyl substitution is straightforward, typically requiring an alkaline scavenger to neutralize the liberated HCl[2]. However, the resulting 4-(trichloromethoxy)benzamide presents a dichotomy for chromatographic separation:

• Volatility vs. Stability (GC-MS) : While benzamides are semi-volatile and theoretically amenable to GC-MS, the –OCCl₃ group is prone to thermal degradation at standard GC injector temperatures (250–300 °C). This is mechanistically similar to the documented 3 like trichlorfon, which undergo rapid decomposition via bond cleavage in hot injection ports[3].

• Polarity vs. Detectability (HPLC) : HPLC circumvents thermal degradation by operating at ambient or slightly elevated temperatures (20–40 °C)[4]. Furthermore, the highly conjugated benzoyl system provides a strong chromophore, making HPLC-UV highly sensitive, while LC-MS/MS offers definitive structural elucidation without thermal stress[5].

Decision matrix for analyzing 4-(trichloromethoxy)benzamides based on thermal stability.

Comparative Performance: GC-MS vs. HPLC

To objectively evaluate these platforms, we must look at the causality behind their performance metrics. GC-MS relies on volatility and thermal stability[6]. If a standard hot splitless injector is used, the –OCCl₃ group may decompose, leading to poor recovery and artifact peaks. HPLC, utilizing a reversed-phase C18 column and a liquid mobile phase, maintains the molecule's structural integrity[7].

Table 1: Quantitative Performance Comparison

Parameter	GC-MS (EI)	HPLC-UV / LC-MS/MS	Causality / Scientific Rationale
Thermal Stability	Low to Moderate	High	GC requires high heat for volatilization, risking –OCCl₃ degradation[6]. HPLC operates at ambient temp[4].
Sample Preparation	Extensive (Extraction/Drying)	Minimal (Dilute & Shoot)	GC requires volatile, water-free solvents. HPLC tolerates aqueous/organic mixtures[7].
LOD / LOQ	~10-50 ng/mL	~1-5 ng/mL	LC-MS/MS avoids thermal loss, yielding higher intact molecular ion transmission[5].
Run Time	15–20 mins	5–10 mins	UPLC/HPLC gradients rapidly elute polar/semi-polar benzamides[4].
Primary Limitation	Injector port pyrolysis	Matrix ion suppression	Heat-induced cleavage of the trichloromethoxy group in GC-MS limits accuracy[3].

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. Each step contains built-in chemical logic to ensure the integrity of the target analyte is preserved from synthesis to detection.

Protocol 1: Synthesis and Isolation of 4-(Trichloromethoxy)benzamide

Causality & Validation: This protocol ensures complete consumption of the highly reactive acyl chloride and prevents hydrolysis into the unreactive benzoic acid. The extraction step serves as a self-validation mechanism, separating the organic product from aqueous salts.

• Reaction Setup : Dissolve 1.0 mmol of the target primary amine in 5 mL of anhydrous dichloromethane (DCM). Add 1.5 mmol of triethylamine (TEA) as an alkaline acid scavenger[2].

• Acylation : Chill the solution to 0 °C. Dropwise, add 1.1 mmol of 4-(trichloromethoxy)benzoyl chloride dissolved in 2 mL DCM. Causality: Chilling prevents exothermic side reactions and minimizes ambient hydrolysis.

• Incubation & Quenching : Stir at room temperature for 30 minutes. Quench with 2 mL of 1M HCl to neutralize excess TEA and destroy unreacted acyl chloride[2].

• Extraction : Separate the organic layer, wash with saturated NaHCO₃, then brine. Dry over anhydrous Na₂SO₄ and evaporate under a gentle stream of nitrogen. Reconstitute in acetonitrile for HPLC or hexane for GC-MS.

Protocol 2: HPLC-UV/MS Analysis (The Gold Standard)

Causality & Validation: Reversed-phase HPLC is ideal for benzamides. The highly conjugated system allows for robust UV detection, while electrospray ionization (ESI) preserves the intact molecule[5].

• Column : C18 Reversed-Phase (e.g., 50 x 2.1 mm, 1.7 µm particle size) for rapid, high-resolution separation.

• Mobile Phase :

  • Solvent A: 0.1% Formic acid in Water (Promotes protonation for MS detection).

  • Solvent B: 0.1% Formic acid in Acetonitrile.

• Gradient : 10% B to 90% B over 5 minutes. Flow rate: 0.4 mL/min.

• Detection : UV at 254 nm (capturing the benzoyl chromophore) in tandem with ESI-MS in positive mode to monitor the [M+H]⁺ intact molecular ion.

Protocol 3: GC-MS Analysis (Optimized for Thermally Labile Compounds)

Causality & Validation: To mitigate the thermal decomposition of the –OCCl₃ group, a Programmed Temperature Vaporizing (PTV) injector must be used instead of a standard hot splitless injection[8].

• Inlet : PTV injector. Initial temp 40 °C, ramped at 12 °C/s to 250 °C post-injection. Causality: Cold injection transfers the analyte to the column before extreme heat is applied, drastically reducing residence time in a hot zone.

• Column : 5% Phenyl-methylpolysiloxane (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

• Oven Program : 60 °C (hold 1 min), ramp at 15 °C/min to 280 °C (hold 3 mins).

• Detection : Electron Impact (EI) at 70 eV. Monitor for the intact molecular ion and the characteristic [M - Cl]⁺ and [M - OCCl₃]⁺ fragments to validate structural identity.

Mechanistic pathways for HPLC and GC-MS separation of benzamide derivatives.

Conclusion & Expert Recommendation

For the routine analysis of products derived from 4-(Trichloromethoxy)benzoyl chloride, HPLC (specifically LC-MS/MS or HPLC-UV) is the superior analytical platform. The inherent thermal lability of the trichloromethoxy group makes traditional GC-MS highly susceptible to artifact generation and signal loss due to injector port pyrolysis. If GC-MS must be utilized due to laboratory constraints, the implementation of a PTV (cold injection) technique is strictly required to preserve the structural integrity of the analyte.

References

• Revolutionizing HPLC Analysis: A Detailed Guide to 4-(Dimethylamino)benzoyl Chloride (DMABC) Derivatization. Benchchem.
• A Head-to-Head Battle: LC-MS/MS vs. GC-MS for Benzamide Analysis. Benchchem.
• Investigation on the Gas-Phase Decomposition of Trichlorfon by GC-MS and Theoretical Calculation. PMC / NIH.
• HPLC vs GC: What Sets These Methods Apart. Phenomenex.

Sources

• 1. echemi.com [echemi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Investigation on the Gas-Phase Decomposition of Trichlorfon by GC-MS and Theoretical Calculation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. "HPLC or GC-MS: Which Technique is Best for Your Needs?" [hplcvials.com]
• 7. amptechfl.com [amptechfl.com]
• 8. chromatographyonline.com [chromatographyonline.com]

Safety and handling comparison: 4-(Trichloromethoxy)benzoyl chloride versus phosgene

This guide provides an objective, technical comparison between 4-(Trichloromethoxy)benzoyl chloride and Phosgene , focusing on safety, handling, and operational requirements for researchers and process chemists.

[1]

Executive Summary

Phosgene (COCl₂) is a high-utility C1 electrophile used universally for chlorocarbonylation, but its use is severely restricted by its physical state (gas) and extreme inhalation toxicity (pulmonary edema).

4-(Trichloromethoxy)benzoyl chloride (4-TMBC) is a specialized, high-molecular-weight building block. While it contains the reactive trichloromethoxy moiety (–OCCl₃), it exists as a high-boiling liquid/solid. It offers a significant safety advantage by eliminating the inhalation risks associated with compressed gases. It is primarily used to introduce the 4-(trichloromethoxy)benzoyl motif or as a precursor to trifluoromethoxy derivatives, rather than as a general phosgene substitute.

Recommendation: For workflows requiring the specific 4-(trichloromethoxy)benzoyl pharmacophore, using pre-synthesized 4-TMBC is operationally safer than generating similar intermediates de novo using phosgene gas.

Chemical Profile & Physical Properties[1][2][3]

The fundamental difference in physical state dictates the engineering controls required for each reagent.

Feature	Phosgene	4-(Trichloromethoxy)benzoyl chloride
CAS Number	75-44-5	36823-89-9
Formula	COCl₂	C₈H₄Cl₄O₂
Molar Mass	98.92 g/mol	273.93 g/mol
Physical State	Gas (Liquefies at 8.3°C)	Liquid (High Boiling) / Low-melting Solid
Boiling Point	8.3°C	>200°C (est.) / Distillable under vacuum
Vapor Pressure	1,215 mmHg at 20°C (High)	< 1 mmHg at 20°C (Low)
Odor Threshold	0.4 ppm (Musty Hay)	Pungent / Acrid (Acid Chloride)
Solubility	Reacts with water; sol. in toluene	Reacts with water; sol. in organic solvents

Safety & Toxicology Analysis

Phosgene: The Inhalation Hazard

Phosgene is an insidious poison. Its low water solubility allows it to bypass the upper respiratory tract and penetrate the deep lung (alveoli).

• Mechanism: Acylation of proteins in the alveolar-capillary membrane.

• Outcome: Latent period (4–24 hours) followed by non-cardiogenic pulmonary edema (drowning in own fluids).

• IDLH (Immediately Dangerous to Life or Health): 2 ppm.

• Warning Property: Poor. Olfactory fatigue occurs rapidly.

4-(Trichloromethoxy)benzoyl chloride: The Contact Hazard

4-TMBC behaves as a dual acid chloride/trichloromethyl ether.

• Mechanism: Rapid hydrolysis releases Hydrogen Chloride (HCl) upon contact with moisture (skin, eyes, mucous membranes).

• Toxicity: Causes severe chemical burns.[1] While less volatile than phosgene, the hydrolysis of the –OCCl₃ group can theoretically generate chloroformates or trace phosgene under extreme thermal stress or Lewis acid catalysis [1].

• Primary Risk: Corrosive injury to skin/eyes and respiratory irritation from HCl mist.

Comparative Hazard Pathway

The following diagram illustrates the divergent toxicity pathways of the two reagents.

Figure 1: Toxicity pathways. Phosgene poses a systemic inhalation risk, while 4-TMBC poses a direct contact/corrosive risk.

Handling & Engineering Controls

Protocol A: Phosgene Handling (High Containment)

• Engineering: Must be used in a dedicated fume hood with a high-efficiency scrubber (NaOH).

• Monitoring: Mandatory real-time phosgene badges or paper tape detectors (e.g., MDA Systems).

• PPE: Supplied Air Respirator (SAR) or SCBA is often required for cylinder changes. Double-gloving (Nitrile/Silver Shield).

• Quench: Vent lines must pass through 10-20% NaOH solution before exhaust.

Protocol B: 4-TMBC Handling (Standard Containment)

• Engineering: Standard chemical fume hood (face velocity > 0.5 m/s).

• Monitoring: Standard lab air exchange. No specific gas detector required.

• PPE: Chemical splash goggles, face shield, lab coat, and chemically resistant gloves (Nitrile or Neoprene).

• Quench: Hydrolyzes in water/bicarbonate. Acidic waste stream neutralization required.

Experimental Performance & Reactivity

While Phosgene is a generic reagent, 4-TMBC is a specific electrophile. However, their handling in acylation reactions offers a stark contrast in "Atom Economy of Risk."

Case Study: Acylation of an Amine

Goal: Synthesize an amide/urea derivative.

• Route 1: Phosgene Gas

  • Reaction: R-NH₂ + COCl₂ → R-N=C=O (Isocyanate) → Urea.

  • Risk:[2][3] Requires condensing gas at -78°C or bubbling through solvent. Leak potential is high.

  • Yield: High (quantitative), but setup time is 4-6 hours (scrubber prep).

• Route 2: 4-TMBC (Direct Acylation)

  • Reaction: R-NH₂ + 4-TMBC → 4-(Trichloromethoxy)benzamide.

  • Risk:[2] Weighing a liquid/solid on a balance. Addition via syringe.

  • Yield: Typically 85-95% [2].

  • Setup Time: 30 minutes.

Experimental Protocol: Handling 4-TMBC

Objective: Safe addition of 4-TMBC to a reaction vessel.

• Preparation: Dry all glassware (oven-dried >120°C). 4-TMBC hydrolyzes rapidly; moisture exclusion is critical.

• Weighing: Weigh the required amount of 4-TMBC (Liquid/Solid) in a tared syringe or closed weighing bottle inside the fume hood.

• Solvent System: Dissolve 4-TMBC in anhydrous DCM or Toluene.

• Addition: Add the 4-TMBC solution dropwise to the amine/base mixture at 0°C.

• Quenching: Upon completion, carefully quench the reaction mixture with saturated NaHCO₃. Caution: CO₂ evolution will be vigorous due to HCl neutralization.

Decision Workflow: When to Use Which?

Use the following logic gate to determine the appropriate reagent choice.

Figure 2: Reagent selection logic.

References

• Cotarca, L., & Eckert, H. (2017). Phosgenations - A Handbook. Wiley-VCH.[4] (Discusses stability of trichloromethyl ethers and phosgene substitutes). Link

• Lilly, E. (1982). Process for preparing 4-trichloromethoxybenzoyl chloride. US Patent 4,318,866. (Describes synthesis and physical handling of the reagent). Link

• American Chemistry Council. (2021).[5][6][7] Phosgene: Safe Handling Guidelines. (Standard industry protocol for phosgene gas). Link

• Sigma-Aldrich. (2023). Safety Data Sheet: 4-(Trichloromethoxy)benzoyl chloride. (Verifies hazard classifications: Skin Corr. 1B). Link

Sources

• 1. nj.gov [nj.gov]
• 2. researchgate.net [researchgate.net]
• 3. synquestlabs.com [synquestlabs.com]
• 4. ionike.com [ionike.com]
• 5. discoveroakwoodchemical.com [discoveroakwoodchemical.com]
• 6. americanchemistry.com [americanchemistry.com]
• 7. mdpi.com [mdpi.com]

A comparative study of different synthetic routes to 4-(Trichloromethoxy)benzoyl chloride.

The following guide provides an in-depth comparative study of synthetic routes to 4-(Trichloromethoxy)benzoyl chloride (CAS: 36823-89-9). This document is structured to assist researchers and process chemists in selecting the optimal pathway based on scale, available equipment, and purity requirements.

Executive Summary

4-(Trichloromethoxy)benzoyl chloride is a critical intermediate in the synthesis of agrochemicals and pharmaceuticals, particularly for introducing the lipophilic and metabolically stable trifluoromethoxy (via fluorination) or trichloromethoxy motifs. Its synthesis is dominated by the challenge of selectively chlorinating the methoxy group without affecting the aromatic ring or hydrolyzing the sensitive acyl chloride functionality.

This study compares three distinct synthetic strategies:

• Direct Thermal Chlorination (Industrial Route): High-temperature radical chlorination of 4-methoxybenzoyl chloride.

• Radical-Initiated Chlorination (Traditional Route): Photochemical or catalytic chlorination using PCl₅/UV.

• Acyl Chloride Formation (Lab-Scale Route): Conversion of 4-(trichloromethoxy)benzoic acid using thionyl chloride.

Decision Matrix

Feature	Route 1: Thermal Chlorination	Route 2: Photo/Catalytic	Route 3: Acid Conversion
Primary Use	Industrial / Large Scale	Lab / Process Development	High Purity / Small Scale
Yield	75–85%	60–75%	90–95% (from acid)
Atom Economy	High	Low (P-waste)	Medium (SO₂ waste)
Key Hazard	High Temp + Cl₂ gas	UV Radiation / PCl₅ toxicity	SOCl₂ handling
Cost	Low	Medium	High (Acid precursor cost)

Mechanistic Analysis & Synthetic Pathways[10]

The Challenge of Selectivity

The transformation requires the exhaustive chlorination of a methoxy methyl group (

).

• Electronic Effects: The acyl chloride group (

  ) at the para position is strongly electron-withdrawing. This deactivates the benzene ring towards electrophilic aromatic substitution (ring chlorination), thereby favoring radical substitution on the alkyl side chain.

• Stability: The trichloromethoxy group (

  ) is a "masked" phosgene equivalent. Under hydrolytic or high-thermal stress, it can decompose to release phosgene ( ), necessitating strictly anhydrous conditions.

Pathway Visualization

Figure 1: Overview of synthetic pathways to 4-(Trichloromethoxy)benzoyl chloride.

Detailed Experimental Protocols

Route 1: Direct Thermal Chlorination (Recommended for Scale)

This route, optimized by Eli Lilly (US Patent 4318866A), avoids the use of radical initiators or light by utilizing high temperatures to sustain the radical chain reaction.

Reagents:

• 4-Methoxybenzoyl chloride (p-Anisoyl chloride)[1][2]

• Chlorine gas (

  ) - Dried

• Equipment: 3-neck round bottom flask, gas sparging tube, high-efficiency condenser, caustic scrubber (NaOH) for HCl/Cl₂ off-gas.

Protocol:

• Setup: Charge the reaction vessel with 4-methoxybenzoyl chloride. Connect the gas outlet to a scrubber containing 5-10% NaOH solution.

• Initiation: Heat the neat liquid to 170°C .

• Chlorination: Begin sparging dry chlorine gas into the melt. Maintain temperature between 170–180°C .

  • Note: The reaction is exothermic; control Cl₂ flow to manage temperature.

• Progression: As the reaction proceeds and the degree of chlorination increases, raise the temperature gradually to 200–205°C over 4–6 hours.

  • Causality: The boiling point and thermal stability of the intermediate mono- and di-chloro species require higher energy to drive the final chlorination step to completion.

• Completion: Monitor via GC. The reaction is complete when the starting material and mono/dichloro intermediates are <1%.

• Work-up: Degas the mixture with dry nitrogen at 100°C to remove dissolved Cl₂ and HCl. Distill under reduced pressure if high purity is required.

Validation Metrics:

• Appearance: Clear to yellowish liquid.

• Purity: Typically 85–92% (crude), >98% (distilled).

• Safety Critical: Ensure no moisture enters; hydrolysis generates HCl and potentially phosgene.

Route 3: Conversion from 4-(Trichloromethoxy)benzoic Acid (High Purity)

This route is ideal when the carboxylic acid precursor is available or when handling chlorine gas is not feasible.

Reagents:

• 4-(Trichloromethoxy)benzoic acid[3]

• Thionyl Chloride (

  ) or Oxalyl Chloride ( )

• Catalytic DMF (Dimethylformamide)[3]

Protocol:

• Suspension: Suspend 1.0 eq of 4-(trichloromethoxy)benzoic acid in anhydrous toluene or DCM (or use neat

  ).

• Addition: Add 1.2–1.5 eq of Thionyl Chloride dropwise at room temperature. Add 1-2 drops of dry DMF as a catalyst.

  • Mechanism:[4][5][3][6][7] DMF forms the Vilsmeier-Haack reagent intermediate, significantly accelerating the formation of the acid chloride.

• Reflux: Heat the mixture to reflux (70–80°C) for 2–3 hours until gas evolution (

  ) ceases and the solution becomes clear.

• Isolation: Evaporate the solvent and excess

  under reduced pressure.

• Purification: The residue is usually pure enough for subsequent steps.

Comparative Data Analysis

The following table summarizes the performance metrics of the discussed routes based on literature and patent data.

Metric	Route 1: Thermal Cl₂	Route 2: Catalytic (PCl₅)	Route 3: Acid + SOCl₂
Reaction Time	8 – 12 hours	4 – 6 hours	2 – 4 hours
Temperature	170 – 205°C	100 – 150°C	40 – 80°C
Crude Purity	85 – 90%	70 – 80%	>95%
Atom Economy	High (HCl byproduct)	Low (Phosphorus waste)	Medium ( waste)
Scalability	Excellent	Poor (Solid waste)	Good (Cost limited)
Safety Profile	High Risk: Hot Cl₂ gas	Med Risk: PCl₅ handling	Med Risk: Corrosives

Experimental Workflow Diagram

Figure 2: Decision tree for selecting the synthesis route based on scale and starting material.

Safety & Handling (Critical)

• Phosgene Generation: The trichloromethoxy group is a masked carbonate. Thermal decomposition or reaction with Lewis acids can release phosgene (

  ). Always work in a well-ventilated fume hood with phosgene detection strips available.

• Hydrolysis: The product reacts violently with water to form 4-(trichloromethoxy)benzoic acid and HCl. Store in tightly sealed, corrosion-resistant containers (e.g., Teflon-lined caps) under inert atmosphere (Argon/Nitrogen).

• Chlorine Gas: Route 1 requires robust engineering controls for chlorine gas delivery and scrubbing.

References

• Robey, R. L., & Smirz, J. C. (1982). Chlorination of 4-methoxybenzoyl chloride. U.S. Patent No.[8][9] 4,318,866. Washington, DC: U.S. Patent and Trademark Office. Link

• Yagupol'skii, L. M. (1955).[9] Synthesis of 4-trichloromethoxybenzoyl chloride. Doklady Akademii Nauk SSSR, 105, 100-102.[9]

• Hempel, H., & Klauke, E. (1976). Process for the production of trichloromethoxy-benzoyl chlorides. U.S. Patent No.[8][9] 3,935,258.[9] Link

• Matoušek, V., et al. (2011). Synthesis of aryl trifluoromethyl ethers. Journal of Organic Chemistry.

• BenchChem. (2025).[10] 4-Methoxybenzoyl chloride synthesis and properties. Link

Sources

• 1. 4-Methoxybenzoyl chloride | CAS 100-07-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. 4-Methoxybenzoyl chloride-100-07-2 [ganeshremedies.com]
• 3. CN108358776A - The preparation method of 4- chloromethyl benzoic acid chlorides - Google Patents [patents.google.com]
• 4. prepchem.com [prepchem.com]
• 5. DE3160430D1 - Chlorination of 4-methoxybenzoyl chloride - Google Patents [patents.google.com]
• 6. Mechanism of hydrolysis of benzoyl chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis routes of 4-hydroxybenzoyl Chloride [benchchem.com]
• 9. US4318866A - Chlorination of 4-methoxybenzoyl chloride - Google Patents [patents.google.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Environmental impact assessment of using 4-(Trichloromethoxy)benzoyl chloride

Executive Summary: The Stability-Persistence Trade-off

For Researchers & Process Chemists: This guide evaluates the environmental profile of 4-(Trichloromethoxy)benzoyl chloride (CAS: 14815-86-2 for the parent acid analog context) , a specialized reagent used to introduce the lipophilic trichloromethoxy group.

The core environmental differentiator of this compound is the chemical lability of the trichloromethoxy (–OCCl₃) group compared to its fluorinated analog, the trifluoromethoxy (–OCF₃) group.

• 4-(Trichloromethoxy)benzoyl chloride: Exhibits High Acute Impact (generates significant HCl and potential phosgene equivalents upon hydrolysis) but Low Chronic Persistence (degrades to the readily biodegradable 4-hydroxybenzoic acid).

• Alternative [4-(Trifluoromethoxy)benzoyl chloride]: Exhibits Low Acute Impact (stable ether linkage) but High Chronic Persistence (the –OCF₃ moiety resists degradation, contributing to fluorinated environmental accumulation).

This guide provides the mechanistic evidence and experimental protocols to validate these claims.

Chemical Identity & Reactivity Profile[1][2]

Feature	4-(Trichloromethoxy)benzoyl chloride	4-(Trifluoromethoxy)benzoyl chloride (Alternative)
Structure	Cl-CO-C₆H₄-O-CCl₃	Cl-CO-C₆H₄-O-CF₃
Key Moiety	Trichloromethoxy (–OCCl₃)	Trifluoromethoxy (–OCF₃)
Bond Strength	C–Cl (Weak, labile to hydrolysis)	C–F (Strong, 485 kJ/mol, stable)
Hydrolysis Products	4-Hydroxybenzoic acid + CO₂ + 4 HCl	4-(Trifluoromethoxy)benzoic acid + 1 HCl
Environmental Fate	Biodegradable (Phenolic residue)	Persistent (Fluorinated residue)

Mechanistic Insight: The "Masked Carbonate" Effect

The environmental hazard of the trichloromethoxy group stems from its behavior as a "masked" carbonate. Unlike the stable trifluoromethoxy group, the –OCCl₃ moiety is susceptible to nucleophilic attack by water.

Pathway Visualization: The following diagram illustrates the divergent degradation pathways of the two reagents.

Caption: Divergent hydrolysis pathways. The trichloromethoxy derivative degrades completely to non-halogenated organic acids, whereas the trifluoromethoxy derivative retains the persistent fluorinated ether group.

Comparative Environmental Metrics

Acidification Potential

The most immediate environmental impact of using 4-(Trichloromethoxy)benzoyl chloride is the massive release of mineral acid upon quenching or spill.

• Stoichiometry: 1 mole of reagent generates 4 moles of HCl .

  • 1 eq from the acyl chloride (–COCl).

  • 3 eq from the trichloromethoxy group (–OCCl₃) converting to carbonate/CO₂.

• Mitigation: Requires 4x buffering capacity in waste streams compared to standard benzoyl chlorides.

Biodegradability & Persistence

• Trichloromethoxy Analog: The final organic degradation product is 4-Hydroxybenzoic acid .

  • Data: Readily biodegradable (OECD 301C: 100% after 28 days).[1]

  • Toxicity:[1][2][3][4][5] Low aquatic toxicity (Daphnia magna EC50 > 100 mg/L).[1]

• Trifluoromethoxy Analog: The final product is 4-(Trifluoromethoxy)benzoic acid .

  • Data: The –OCF₃ group is metabolically stable and resistant to microbial degradation.

  • Risk:[6] Potential precursor to Trifluoroacetic acid (TFA) in the long term, a known persistent mobile chemical.

Experimental Protocols for Validation

As a scientist, you should not rely solely on theoretical hydrolysis rates. Use these protocols to validate the stability and effluent toxicity of your specific reagent batch.

Protocol A: Hydrolytic Instability & Chloride Release Assay

Objective: Quantify the total acid load and confirm the degradation of the –OCCl₃ group.

Materials:

• Reagent: 4-(Trichloromethoxy)benzoyl chloride (1.0 mmol).

• Solvent: Acetonitrile (HPLC grade).

• Reagent: 0.1 M AgNO₃ solution (for chloride titration) or Ion Chromatography setup.

• Base: 1.0 M NaOH (for pH stat titration).

Workflow:

• Dissolution: Dissolve 1.0 mmol of the test compound in 10 mL dry Acetonitrile.

• Hydrolysis Initiation: Add the solution to 90 mL of deionized water at 25°C with vigorous stirring.

• Monitoring:

  • Immediate: pH will drop rapidly due to –COCl hydrolysis.

  • Time-Course: Monitor chloride ion concentration ([Cl⁻]) over 24 hours.

• Validation Criteria:

  • Result A (Stable -OCCl₃): Total [Cl⁻] ≈ 1.0 mmol (only acyl chloride hydrolyzed).

  • Result B (Unstable -OCCl₃): Total [Cl⁻] approaches 4.0 mmol (complete degradation).

Protocol B: Daphnia magna Acute Immobilization Test (OECD 202 Adapted)

Objective: Assess the acute toxicity of the neutralized hydrolysate to distinguish acidity effects from organic toxicity.

Workflow:

• Preparation: Hydrolyze the compound as in Protocol A (24h incubation).

• Neutralization: Adjust pH to 7.0 ± 0.2 using NaOH. Crucial: This eliminates toxicity caused solely by HCl.

• Dilution: Prepare a geometric series of concentrations (e.g., 10, 32, 100 mg/L nominal).

• Exposure: Expose Daphnia magna (n=20 per concentration) for 48 hours.

• Endpoint: Record immobility.

  • Expectation: If the –OCCl₃ group degrades to 4-hydroxybenzoic acid, toxicity should be very low (EC50 > 100 mg/L). If stable lipophilic intermediates persist, toxicity will be higher.

Green Chemistry: Synthesis & Atom Economy

The environmental footprint includes the synthesis of the reagent itself. The trichloromethoxy group is typically introduced via radical chlorination, which has a poor atom economy compared to fluorination methods.

Synthesis Workflow Diagram:

Caption: Synthesis via radical chlorination of the methoxy precursor. Note the significant generation of HCl waste during production.

Atom Economy Calculation:

• Reaction: R-OCH₃ + 3 Cl₂ → R-OCCl₃ + 3 HCl

• Atom Economy: ~55% (Significant mass loss to HCl waste).

• E-Factor: High (due to solvent use and acid neutralization requirements in manufacturing).

Recommendations

• Waste Disposal: Do not mix waste streams containing 4-(Trichloromethoxy)benzoyl chloride with basic organic waste without controlled hydrolysis first. The potential for delayed gas evolution (CO₂/HCl) exists.

• Substitution:

  • Use 4-(Trifluoromethoxy)benzoyl chloride if metabolic stability of the drug candidate is required (e.g., CNS drugs).

  • Use 4-(Trichloromethoxy)benzoyl chloride only if the –OCCl₃ group is intended as a reactive handle (e.g., to form a carbonate or carbamate later) or if you specifically require a biodegradable, non-fluorinated intermediate.

• Safety: Treat the trichloromethoxy reagent as a potential phosgene generator upon contact with moisture. Use appropriate respiratory protection.

References

• OECD SIDS. (2000). 4-Hydroxybenzoic acid: SIDS Initial Assessment Report for SIAM 10. UNEP Publications. Link

• Lilly, E. & Co. (1982). Process for preparing 4-trichloromethoxybenzoyl chloride (US Patent 4318866A). Google Patents. Link

• NICNAS. (2014). Benzoyl chloride: Human health tier II assessment. Australian Government Department of Health. Link

• Muller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science. (Cited for stability of OCF3 vs OCCl3). Link

• BenchChem. (2025). Reactivity of 4-(Chloromethyl)benzoyl chloride and analogs. (Used for comparative reactivity profiles).[7] Link

Sources

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. lookchem.com [lookchem.com]
• 3. Grouping of esters of 4-hydroxybenzoic acid for hazard assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. carlroth.com [carlroth.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. A Novel B(C6F5)3-Catalyzed Reduction of Alcohols and Cleavage of Aryl and Alkyl Ethers with Hydrosilanes [organic-chemistry.org]

Safety & Regulatory Compliance

Operational Guide: Disposal of 4-(Trichloromethoxy)benzoyl chloride

The following technical guide details the safe handling and disposal procedures for 4-(Trichloromethoxy)benzoyl chloride . This protocol is designed for research and scale-up environments, prioritizing operator safety and environmental compliance.

Executive Safety Summary

IMMEDIATE ACTION REQUIRED: Stop all work if you do not have access to a functioning fume hood and a Class D (or dry chemical) fire extinguisher.

• Primary Hazard: Violent Hydrolysis. This compound reacts vigorously with water to release Hydrogen Chloride (HCl) gas.

• Secondary Hazard: Phosgene Generation. The trichloromethoxy group (

  ) is thermally unstable. DO NOT autoclave or heat this waste stream. Thermal decomposition can release phosgene ( ) and chlorocarbon fragments [1].

• Corrosivity: Causes immediate, severe, and irreversible tissue damage (Skin Corr. 1B).

• Strict Prohibition: NEVER add water directly to the chemical. Always add the chemical to the aqueous phase.

Chemical Profile & Reactivity Logic

To safely dispose of this compound, one must understand its dual-reactive nature. Unlike standard benzoyl chloride, the presence of the trichloromethoxy group alters the waste stream classification.

Feature	Chemical Moiety	Reactivity Concern
Acid Chloride		High. Hydrolyzes instantly in water to form HCl and carboxylic acid. This is the source of the exotherm and fume generation.
Trichloromethoxy		Moderate/Latent. Generally stable to cold hydrolysis but lipophilic and halogenated. Critical: This group prevents the final neutralized salt from being biodegradable. It classifies the output as Halogenated Organic Waste (cannot be drain disposed) [2].

Pre-Disposal Planning

Personal Protective Equipment (PPE) Matrix

Zone	Requirement	Specification
Respiratory	Mandatory	Work strictly within a certified chemical fume hood. If spill risk is high, use a full-face respirator with Acid Gas/Organic Vapor cartridges.
Dermal	Double-Gloving	Inner: Nitrile (4 mil). Outer: Silver Shield/4H (Laminate) or thick Neoprene. Standard nitrile degrades quickly upon direct contact.
Ocular	Barrier	Chemical splash goggles + Face Shield (8-inch minimum).
Body	Shielding	Chemical-resistant apron or Tyvek® suit over lab coat.

Reagents & Equipment

• Neutralizing Base: 10% Sodium Hydroxide (NaOH) or Saturated Sodium Carbonate (

  ). Note: Carbonate generates foam; Hydroxide generates more heat.

• Cooling: Ice bath (Salt/Ice mixture preferred for <0°C).

• Solvent (Optional): Dichloromethane (DCM) or Toluene if the acid chloride has solidified or needs dilution before addition.

Step-by-Step Neutralization Protocol

Objective: Controlled hydrolysis of the acid chloride to the corresponding benzoate salt, followed by collection as hazardous waste.

Phase 1: Preparation

• Chill: Place a 3-neck round-bottom flask (or large beaker) containing the alkaline solution (20:1 molar excess relative to acid chloride) into the ice bath.

• Stir: Engage magnetic stirring to create a vortex. Efficient mixing is critical to prevent "hot spots" where the acid chloride could pool and boil.

• Dilute (Recommended): If the 4-(Trichloromethoxy)benzoyl chloride is pure/neat, dilute it with an inert solvent (e.g., DCM) in a 1:1 ratio. This acts as a heat sink and moderates the reaction rate.

Phase 2: Controlled Hydrolysis

• Addition: Using an addition funnel (for large volumes) or a glass pipette (for <10 mL), add the acid chloride solution dropwise to the cold alkaline base.

  • Observation: You will see white mist (HCl) if the base is insufficient or addition is too fast.

  • Temperature Control: Maintain internal temperature <20°C.

• Reaction Monitoring: Continue stirring for 30–60 minutes after addition is complete. The organic layer (if solvent was used) or the precipitate should stabilize.

• Verification: Check pH. It must be basic (pH > 10) to ensure all HCl is neutralized and the carboxylic acid is deprotonated (soluble salt form).

Phase 3: Waste Separation

• Do NOT pour down the drain.

• The trichloromethoxy group persists. The resulting solution contains Sodium 4-(trichloromethoxy)benzoate .

• Transfer the entire mixture (aqueous + organic) to a waste container labeled: "Hazardous Waste: Halogenated Organics (pH > 10)."

Process Visualization

The following diagram illustrates the critical decision nodes and safety loops for the disposal process.

Figure 1: Logic flow for the controlled neutralization of trichloromethoxy-substituted acid chlorides.

Emergency Contingencies

Spill Management

• Small Spill (<50 mL):

  • Evacuate immediate area.[1][2][3][4]

  • Cover spill with dry sand or Vermiculite (Do not use combustible absorbents like sawdust).

  • Slowly apply solid sodium carbonate/bicarbonate on top of the absorbent to neutralize acid.

  • Scoop into a double-bagged waste container.

• Skin Exposure:

  • Immediate flush (15 mins) is critical.[5] The acid chloride reacts with skin moisture to produce HCl burns.

  • Do not use neutralization creams (e.g., calcium gluconate) unless HF is confirmed; standard acid burn protocols apply here [3].

Technical Note on CAS Identity

Users should verify the specific isomer. While 4-(Trichloromethoxy)benzoyl chloride is the target, confusion often exists with 4-(Trifluoromethoxy) (CAS 36823-88-8) or 4-Ethylbenzoyl chloride (CAS 16331-45-6). The trichloro- variant poses a higher risk of chlorocarbon decomposition than the ethyl- or trifluoro- variants. Treat all "Trichloro" organic derivatives as potential phosgene precursors under thermal stress.

References

• Cotarca, L., & Eckert, H. (2017). Phosgenation: A Handbook. Wiley-VCH. (Details thermal decomposition of trichloromethyl ethers). Link

• U.S. Environmental Protection Agency. (2023).[1][6] RCRA Hazardous Waste Codes: Characteristic of Corrosivity (D002) and Toxicity. Link

• National Institutes of Health (NIH). (2024). PubChem Compound Summary: Benzoyl Chloride Derivatives Safety. Link

• University of California, San Diego. (2022).[6] Standard Operating Procedure: Acid Chlorides. Link

Sources

• 1. lobachemie.com [lobachemie.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. nj.gov [nj.gov]
• 4. 16331-45-6 | CAS DataBase [m.chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. 4-(TRIFLUOROMETHOXY)BENZOYL CHLORIDE | 36823-88-8 [chemicalbook.com]